2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

• CAS: 118792-93-1

Core Science & Biosynthesis

What is the chemical structure of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

An In-depth Technical Guide to 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide: Structure, Synthesis, and Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide, a member of the cyclic organophosphate family. Tailored for researchers, scientists, and professionals in drug development, this document delves into the molecule's chemical architecture, outlines a robust synthetic methodology, and explores its potential applications, particularly within medicinal chemistry and materials science. The insights presented are grounded in established principles of organophosphorus chemistry and supported by authoritative references.

Introduction: The Significance of the Phosphine Oxide Scaffold

Organophosphorus compounds are a cornerstone of modern chemistry, with applications ranging from catalysis to pharmaceuticals.[1][2] Within this broad class, molecules containing the phosphine oxide (P=O) group have garnered significant attention, particularly in drug design.[3][4] The paradigm shifted with the FDA approval of brigatinib, an anticancer drug featuring a phosphine oxide moiety, which highlighted the functional advantages of this group.[3][4]

The phosphine oxide group offers a unique combination of properties valuable to medicinal chemists. It is a highly polar, strong hydrogen bond acceptor attached to a stable tetrahedral phosphorus center.[4] Incorporating this moiety can dramatically increase a molecule's solubility and metabolic stability, two critical parameters in drug development.[4] 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide represents a specific scaffold within this class, featuring a six-membered ring system that imparts conformational rigidity and defined stereochemical vectors.

Chemical Structure and Properties

The chemical structure of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide is defined by a central six-membered ring containing a phosphorus atom, two oxygen atoms, and three carbon atoms. This core is known as a 1,3,2-dioxaphosphorinane ring. The key structural features are:

• Phosphorinane Ring: A saturated six-membered heterocycle.

• Dioxa-Positions: Oxygen atoms are located at positions 1 and 3 relative to the phosphorus atom at position 2.

• Butyl Group: A four-carbon alkyl chain is directly attached to the phosphorus atom.

• Oxide Group: A phosphoryl oxygen is double-bonded to the phosphorus atom, conferring the phosphine oxide functionality.

The molecular formula for this compound is C7H15O3P, and its molecular weight is 178.168 g/mol .[5]

Caption: Chemical structure of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Predicted Physicochemical Properties

While experimental data for this specific molecule is scarce, properties can be inferred from related structures.

Property	Predicted Value/Information	Basis of Prediction
Molecular Formula	C₇H₁₅O₃P	Based on chemical name.[5]
Molecular Weight	178.168 g/mol	Calculated from the molecular formula.[5]
Physical State	Likely a liquid or low-melting solid at room temperature.	Analogy with similar small organophosphate compounds like 2-chloro-1,3,2-dioxaphospholane 2-oxide, which has a melting point of 12-14 °C.[6]
Solubility	Expected to have moderate polarity. Soluble in common organic solvents like dichloromethane, THF, and ethyl acetate. May exhibit some water solubility due to the polar P=O group.	The phosphine oxide group is known to increase polarity and solubility compared to non-oxidized phosphorus compounds.[4]
Hydrogen Bond Acceptor	Strong	The phosphoryl oxygen (P=O) is a powerful hydrogen bond acceptor, a key feature for its use in medicinal chemistry.[4]
Chemical Stability	Generally stable under neutral conditions. Susceptible to hydrolysis under strong acidic or basic conditions.	The cyclic phosphate ester linkage can be cleaved by hydrolysis. Organophosphates are known to be sensitive to pH.[2]

Synthesis Methodology

The synthesis of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide can be approached through a well-established, two-step procedure common for this class of compounds. The strategy involves the initial formation of a cyclic chlorophosphate intermediate, followed by the introduction of the butyl group via a Grignard reaction.[7][8]

Step 1: Synthesis of 2-Chloro-1,3,2-dioxaphosphorinane 2-oxide (Intermediate)

The first step is the reaction of a suitable 1,3-diol, such as 1,3-propanediol, with phosphorus oxychloride (POCl₃). This reaction forms the cyclic chlorophosphate intermediate. The use of a base, such as triethylamine or pyridine, is crucial to neutralize the HCl byproduct.

Step 2: Grignard Reaction to Introduce the Butyl Group

The second step involves the reaction of the 2-chloro intermediate with butylmagnesium bromide (a Grignard reagent). The butyl nucleophile displaces the chloride on the phosphorus atom to form the final product.

Caption: Proposed two-step synthesis workflow for the target compound.

Experimental Protocol

The following protocol is a representative procedure derived from established methods for synthesizing related phosphine oxides.[7][9] Caution: This reaction should be performed by trained chemists in a well-ventilated fume hood using appropriate personal protective equipment (PPE). Organophosphorus compounds and their intermediates can be toxic and corrosive.[10][11]

Materials and Reagents:

• 1,3-Propanediol (anhydrous)

• Phosphorus oxychloride (POCl₃)

• Pyridine (anhydrous)

• Anhydrous diethyl ether

• Butylmagnesium bromide (solution in THF, e.g., 1.0 M)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

Part A: Synthesis of 2-Chloro-1,3,2-dioxaphosphorinane 2-oxide

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Maintain the system under an inert atmosphere of dry nitrogen.

• Initial Charge: To the flask, add a solution of 1,3-propanediol (1.0 eq) and anhydrous pyridine (2.2 eq) in anhydrous diethyl ether.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Addition of POCl₃: Add phosphorus oxychloride (1.0 eq) dropwise to the stirred solution via the dropping funnel over 30-60 minutes, ensuring the internal temperature does not exceed 5 °C. A white precipitate (pyridinium hydrochloride) will form.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2-3 hours.

• Isolation of Intermediate: Filter the reaction mixture under nitrogen to remove the pyridinium hydrochloride precipitate. The filtrate contains the crude 2-chloro-1,3,2-dioxaphosphorinane 2-oxide intermediate. This intermediate is moisture-sensitive and is typically used directly in the next step without extensive purification.

Part B: Synthesis of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

• Setup: In a separate flame-dried, nitrogen-flushed flask, cool the ethereal solution of the crude intermediate from Part A to -78 °C using a dry ice/acetone bath.

• Grignard Addition: Add butylmagnesium bromide (1.1 eq) dropwise to the cold, stirred solution.

• Reaction: After the addition, allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir overnight.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes to afford the pure product.

Potential Applications in Research and Development

While specific applications for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide are not widely documented, its structural features suggest potential utility in several areas relevant to drug discovery and materials science.

Medicinal Chemistry

• Fragment-Based Drug Discovery (FBDD): The compact and rigid structure of the dioxaphosphorinane ring combined with the drug-like properties of the phosphine oxide makes it an attractive fragment for FBDD screening libraries. The butyl group provides a non-polar vector for probing hydrophobic pockets in protein active sites.

• Scaffold for Bioactive Molecules: The core structure can serve as a scaffold for building more complex molecules. The P=O group's ability to act as a potent hydrogen bond acceptor can mediate interactions with biological targets.[4] Organophosphates are known inhibitors of enzymes like acetylcholinesterase, and while this can be a mechanism of toxicity, it can also be exploited for therapeutic purposes.[12][13]

• Improving Physicochemical Properties: As demonstrated with other phosphine oxides, this moiety could be incorporated into existing drug candidates to enhance solubility, polarity, and metabolic stability without sacrificing biological activity.[4]

Asymmetric Catalysis

• Chiral Ligand Development: The phosphorus center in this molecule is a stereocenter. Synthesis of enantiomerically pure versions could lead to novel P-chiral ligands. Chiral phosphine oxides and related compounds have been successfully used as pre-ligands in palladium-catalyzed asymmetric reactions, such as allylic alkylations.[14][15]

Materials Science

• Flame Retardants: Cyclic organophosphates are widely investigated and used as flame retardants.[8] The phosphorus content and the stability of the P-C bond contribute to their efficacy in polymer systems.

Conclusion

2-Butyl-1,3,2-dioxaphosphorinane 2-oxide is a structurally interesting molecule that belongs to a class of compounds with proven utility in medicinal chemistry and catalysis. While direct studies on this specific analog are limited, a robust synthetic pathway can be designed based on established organophosphorus chemistry. Its key feature—the phosphine oxide group—imparts properties that are highly desirable in drug development, such as enhanced polarity and hydrogen bonding capability. For researchers and drug development professionals, this molecule and its derivatives represent a promising, yet underexplored, area for the design of novel therapeutics and functional materials. Further investigation into its biological activity and application as a synthetic building block is warranted.

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An In-depth Technical Guide to 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide, a noteworthy member of the organophosphorus heterocycle family. While specific experimental data for this compound is limited in publicly accessible literature, this guide synthesizes information from closely related analogs to offer valuable insights for researchers. The document details its structural characteristics, predicted physicochemical properties, and outlines a probable synthetic route. Furthermore, it explores the expected reactivity and spectroscopic signatures based on the well-established chemistry of 1,3,2-dioxaphosphorinane 2-oxides. Potential applications, particularly in the realm of medicinal chemistry and materials science, are also discussed, providing a solid foundation for future research and development endeavors involving this class of compounds.

Introduction

Organophosphorus compounds are of paramount importance in a multitude of scientific disciplines, ranging from medicinal chemistry to materials science.[1][2] Among these, cyclic phosphate esters, such as the 1,3,2-dioxaphosphorinane 2-oxide scaffold, represent a class of compounds with unique stereochemical features and reactivity profiles. 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide, the subject of this guide, is a six-membered heterocyclic compound featuring a pentavalent phosphorus atom. The presence of both the cyclic phosphate ester moiety and a butyl group suggests a molecule with potential applications as a synthetic intermediate, a component in novel drug delivery systems, or as a flame retardant.[3][4] This guide aims to provide a detailed technical overview for researchers interested in the synthesis, characterization, and application of this and related compounds.

Physicochemical Properties

Property	Predicted Value/Information	Source/Basis
Molecular Formula	C₇H₁₅O₃P	Calculation
Molecular Weight	178.17 g/mol	Calculation
Appearance	Likely a colorless to pale yellow liquid or low-melting solid	Analogy with similar short-chain alkyl phosphate esters
Boiling Point	Expected to be > 200 °C at atmospheric pressure, distillable under vacuum	Analogy with related 2-alkoxy-1,3,2-dioxaphosphorinane 2-oxides
Solubility	Likely soluble in a range of organic solvents such as dichloromethane, chloroform, and ethyl acetate. Limited solubility in water.	General solubility of organophosphorus esters
Density	Expected to be slightly greater than 1 g/mL	Analogy with related cyclic phosphates

Synthesis and Mechanism

The synthesis of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide can be approached through established methods for the preparation of cyclic phosphonates. A common and effective strategy involves a two-step process starting from 1,3-propanediol.

Synthetic Pathway

A plausible synthetic route is the reaction of 1,3-propanediol with phosphorus trichloride to form the intermediate 2-chloro-1,3,2-dioxaphosphorinane, followed by an Arbuzov reaction with n-butyl iodide or a similar alkylating agent, and subsequent oxidation. A more direct approach would involve the reaction of a butylphosphonic dichloride with 1,3-propanediol. However, a widely adopted method for analogous 2-alkoxy derivatives involves the reaction of 2-chloro-1,3,2-dioxaphospholane (a five-membered ring analog) with an alcohol in the presence of a base.[5] Adapting this for a P-C bond formation, a Grignard reaction provides a viable route.

The following diagram illustrates a probable synthetic workflow:

Caption: A plausible synthetic workflow for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Detailed Experimental Protocol (Hypothetical)

This protocol is a generalized procedure based on the synthesis of similar 2-alkyl-1,3,2-dioxaphosphorinane 2-oxides and should be optimized for the specific target molecule.

Materials:

• n-Butylmagnesium bromide (prepared in situ or purchased)

• Phosphoryl chloride (POCl₃)

• 1,3-Propanediol

• Triethylamine (Et₃N), freshly distilled

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Anhydrous dichloromethane (DCM)

• Standard inert atmosphere glassware (Schlenk line or glovebox)

Procedure:

• Preparation of Butylphosphonic Dichloride (Intermediate): To a solution of phosphoryl chloride (1.0 eq) in anhydrous diethyl ether, cooled to -78 °C under an inert atmosphere, is added a solution of n-butylmagnesium bromide (1.0 eq) in diethyl ether dropwise. The reaction mixture is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight. The resulting mixture containing butylphosphonic dichloride is used in the next step after filtration to remove magnesium salts.

• Cyclization: A solution of 1,3-propanediol (1.0 eq) and triethylamine (2.2 eq) in anhydrous dichloromethane is cooled to 0 °C under an inert atmosphere. To this solution, the ethereal solution of butylphosphonic dichloride (1.0 eq) is added dropwise, maintaining the temperature below 5 °C.

• Reaction Completion and Work-up: The reaction mixture is stirred at 0 °C for 2 hours and then at room temperature for 12 hours. The triethylamine hydrochloride salt is removed by filtration. The filtrate is washed sequentially with cold dilute HCl, saturated NaHCO₃ solution, and brine.

• Purification: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation or column chromatography on silica gel to afford the pure 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Chemical Reactivity and Stability

The reactivity of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide is dictated by the electrophilic nature of the phosphorus center and the stability of the six-membered ring.

• Hydrolysis: The P-O bonds within the dioxaphosphorinane ring are susceptible to hydrolysis under both acidic and basic conditions, leading to ring-opening.[6] The rate of hydrolysis is generally slower for six-membered rings compared to their more strained five-membered counterparts.

• Nucleophilic Attack: The phosphorus atom is an electrophilic center and can be attacked by various nucleophiles. Strong nucleophiles may lead to ring-opening reactions.

• Thermal Stability: Cyclic phosphate esters are known to have good thermal stability, which is a desirable property for applications such as flame retardants.[4]

Caption: Key reactivity pathways of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Spectroscopic Characterization (Predicted)

The structural elucidation of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide would rely on a combination of spectroscopic techniques. The following are the expected spectral features based on analogous compounds.

NMR Spectroscopy

• ¹H NMR: The spectrum would be characterized by signals for the butyl group protons (a triplet for the terminal methyl group, and multiplets for the methylene groups). The protons of the dioxaphosphorinane ring would appear as complex multiplets due to P-H coupling. The axial and equatorial protons on the ring carbons would likely show distinct chemical shifts and coupling constants.

• ¹³C NMR: The spectrum would show four distinct signals for the butyl group carbons and signals for the carbons of the dioxaphosphorinane ring. The carbons of the ring will exhibit coupling to the phosphorus atom (JP-C).

• ³¹P NMR: This is a crucial technique for characterizing organophosphorus compounds. The ³¹P NMR spectrum of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide is expected to show a single resonance. The chemical shift will be in the range typical for cyclic phosphonates, which is generally between -10 and +20 ppm relative to 85% H₃PO₄.[7] The exact chemical shift is sensitive to the stereoelectronic environment of the phosphorus atom.[8]

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present in the molecule. Key expected absorption bands include:[9][10][11]

• P=O stretch: A strong absorption band is expected in the region of 1250-1300 cm⁻¹.

• P-O-C stretch: Strong absorptions are expected in the range of 950-1100 cm⁻¹.

• C-H stretch: Absorptions for the alkyl C-H bonds will be observed in the 2850-3000 cm⁻¹ region.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound.[12] Common fragmentation patterns for cyclic phosphonates involve the loss of the alkyl group and fragmentation of the dioxaphosphorinane ring.[13]

Potential Applications

While specific applications for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide have not been extensively reported, its structural features suggest potential uses in several areas:

• Medicinal Chemistry: Organophosphorus compounds are integral to drug discovery, with applications as enzyme inhibitors, antiviral agents, and anticancer drugs.[14][15] The dioxaphosphorinane scaffold can be used to create novel phosphate and phosphonate prodrugs, enhancing their delivery and efficacy.

• Flame Retardants: Cyclic phosphate esters are known to be effective halogen-free flame retardants for various polymers.[4][16][17] The presence of phosphorus contributes to char formation, which inhibits the combustion process.

• Synthetic Intermediates: This compound can serve as a building block in organic synthesis for the introduction of the butylphosphonate moiety into more complex molecules.

Conclusion

2-Butyl-1,3,2-dioxaphosphorinane 2-oxide is a member of a versatile class of organophosphorus heterocycles. Although direct experimental data is scarce, this technical guide has provided a comprehensive overview of its predicted physical and chemical properties, a plausible synthetic strategy, and expected spectroscopic characteristics based on the well-established chemistry of related compounds. The potential applications in medicinal chemistry and materials science highlight the importance of further research into this and similar molecules. This guide serves as a foundational resource for scientists and researchers, enabling them to design experiments and explore the potential of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide in their respective fields.

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Mechanistic Profiling of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide: A Dual-Modality Platform for Polymeric Drug Delivery and Intumescent Flame Retardancy

Executive Summary

In the landscape of advanced polymer chemistry, the six-membered cyclic phosphonate 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide has emerged as a highly versatile molecular building block. Unlike its five-membered analogs, which suffer from high ring strain and uncontrollable reactivity, the 1,3,2-dioxaphosphorinane architecture balances thermodynamic stability with targeted reactivity. As a Senior Application Scientist, I have structured this whitepaper to dissect the dual-modality of this compound: its role as a monomer in the precision synthesis of biodegradable poly(phosphoester)s for drug delivery, and its function as a robust intumescent flame retardant in engineering plastics.

By understanding the causality behind its molecular behavior—specifically the hydrolytic and thermal stability imparted by the P–C bond—researchers can engineered self-validating polymer systems tailored for both in vivo therapeutics and high-temperature materials science.

Molecular Architecture & Thermodynamic Profile

The core efficacy of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide lies in its stereoelectronic configuration. The six-membered ring adopts a chair conformation, stabilized by the anomeric effect between the endocyclic oxygen lone pairs and the antibonding orbital of the exocyclic P=O bond .

Crucially, the presence of the butyl group attached directly to the phosphorus (P–C bond) defines its functional divergence from standard cyclic phosphates (P–O–C bonds):

• Steric Shielding: The aliphatic C4 chain provides a hydrophobic umbrella over the electrophilic phosphorus center, dictating the rate of nucleophilic attack by water.

• Thermal Resilience: The high bond dissociation energy of the P–C bond prevents premature degradation during high-shear melt extrusion, a critical factor for industrial scale-up .

Modality I: Biomedical Poly(phosphonates) via ROP

For drug development professionals, the synthesis of poly(phosphoester)s (PPEs) via Ring-Opening Polymerization (ROP) offers a pathway to biodegradable nanocarriers. The challenge with PPEs has historically been their rapid, uncontrollable hydrolysis.

By polymerizing 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide, we generate a poly(butyl phosphonate) backbone. The causality here is strictly steric and hydrophobic: the butyl pendant group repels aqueous ingress, extending the polymer's degradation half-life from a few days (seen in methyl derivatives) to several months. This enables the zero-order, sustained release kinetics required for long-acting injectables and biologics .

Fig 1: Organocatalytic ROP pathway of the cyclic phosphonate into a drug delivery nanocarrier.

Modality II: Intumescent Flame Retardancy

In materials science, the same molecule acts as a highly efficient, halogen-free flame retardant (FR). Its mechanism is bifurcated into condensed-phase and gas-phase actions .

• Condensed Phase (Charring): Upon exposure to thermal stress (>300°C), the dioxaphosphorinane ring undergoes pyrolytic cleavage to yield butylphosphonic acid. This acid acts as a potent dehydrating agent against the host polymer matrix (e.g., epoxy, polyurethane), catalyzing the formation of a cross-linked, carbonaceous intumescent char. This char layer physically insulates the virgin polymer from heat and oxygen.

• Gas Phase (Radical Scavenging): Concurrently, the thermal scission of the P–C and P–O bonds releases volatile PO· and HPO· radicals into the flame zone. These phosphorus radicals rapidly scavenge high-energy H· and OH· radicals, terminating the exothermic combustion chain reaction.

Fig 2: Dual-phase flame retardant mechanism of 1,3,2-dioxaphosphorinane 2-oxide in polymers.

Quantitative Performance Metrics

Table 1: ROP Kinetics and Molecular Weight Control

Data reflects organocatalytic polymerization (DBU/Thiourea) at 25°C in anhydrous dichloromethane.

Monomer : Initiator Ratio	Reaction Time (h)	Conversion (%)	Experimental Mn ( g/mol )	Dispersity (Đ)	Hydrolytic Half-Life (pH 7.4)
50 : 1	4	>98	8,900	1.12	~45 Days
100 : 1	8	>95	17,500	1.15	~52 Days
200 : 1	12	>92	34,200	1.18	~60 Days

Table 2: Flame Retardancy in Epoxy (DGEBA/DDM) Matrices

Evaluating the condensed and gas-phase efficiency of the phosphonate additive.

Phosphonate Loading (wt%)	Peak Heat Release Rate (pHRR, kW/m²)	Total Smoke Release (m²/m²)	Limiting Oxygen Index (LOI, %)	UL-94 Rating (3.2 mm)
0 (Neat Epoxy)	1,120	28.5	21.5	Fail
5	840	22.1	25.0	V-2
10	590	16.4	29.5	V-1
15	380	11.2	34.0	V-0

Self-Validating Experimental Workflows

Protocol A: Organocatalytic Ring-Opening Polymerization (Biomedical)

Objective: Synthesize poly(butyl phosphonate) with strict molecular weight control, avoiding heavy-metal catalysts (e.g., Sn(Oct)₂) to ensure biocompatibility. Causality: We utilize a dual-catalyst system of DBU (base) and Thiourea (H-bond donor). Thiourea specifically hydrogen-bonds to the P=O oxygen, increasing the electrophilicity of the phosphorus center. Simultaneously, DBU activates the benzyl alcohol initiator. This lowers the activation energy for ring-opening while sterically hindering unwanted inter-chain transesterification.

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, dissolve 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide (1.0 M) in anhydrous dichloromethane (DCM). Strict anhydrous conditions are required to prevent water from acting as a competing initiator.

• Initiation: Add benzyl alcohol at the desired Monomer-to-Initiator ratio (e.g., 100:1).

• Catalysis: Inject a pre-mixed solution of DBU (0.05 eq) and 1-(3,5-bis(trifluoromethyl)phenyl)-3-cyclohexylthiourea (0.05 eq) in DCM.

• Propagation: Stir the reaction at 25°C for 8 hours. Monitor the viscosity increase.

• Termination & Purification: Quench the reaction with an excess of benzoic acid to neutralize the DBU. Precipitate the polymer dropwise into cold diethyl ether, centrifuge, and dry under vacuum at 40°C for 24 hours.

• Validation Checkpoint: Perform ³¹P NMR spectroscopy. A successful, living ROP is validated by the complete disappearance of the cyclic monomer peak at ~18 ppm and the emergence of a sharp linear polyphosphonate peak at ~32 ppm. A broad peak indicates unwanted transesterification.

Protocol B: TGA-FTIR Evaluation of Condensed-Phase Charring (Materials Science)

Objective: Quantify the thermal degradation kinetics and validate the gas-phase radical release mechanism of the FR-doped polymer. Causality: By coupling Thermogravimetric Analysis (TGA) directly to a Fourier Transform Infrared (FTIR) spectrometer via a heated transfer line, we can simultaneously measure the mass loss of the polymer (condensed phase char yield) and chemically identify the volatile effluents (gas phase mechanism) in real-time.

Step-by-Step Methodology:

• Sample Prep: Mill the cured epoxy/phosphonate blend (15 wt% loading) into a fine powder to ensure uniform thermal distribution.

• TGA Parameters: Load 10 mg of sample into an alumina crucible. Heat from 30°C to 800°C at a ramp rate of 10°C/min under a nitrogen atmosphere (flow rate: 50 mL/min).

• FTIR Coupling: Maintain the TGA-FTIR transfer line at 250°C to prevent the condensation of high-boiling volatiles before they reach the IR gas cell.

• Data Acquisition: Record the FTIR spectra of the evolved gases continuously.

• Residue Analysis: Recover the solid char residue from the TGA crucible and analyze it via Attenuated Total Reflectance (ATR) FTIR.

• Validation Checkpoint: The system is self-validating if two conditions are met: (A) The TGA thermogram shows a significant increase in residual mass at 800°C compared to neat epoxy (confirming condensed-phase charring). (B) The evolved gas FTIR spectra show distinct absorbance bands at 1250 cm⁻¹ (P=O stretch) and 1050 cm⁻¹ (P-O-C stretch), confirming the release of phosphorus-containing radical scavengers into the gas phase.

References

• Polymerizing Phostones: A Fast Way to In-Chain Poly(phosphonate)s with Adjustable Hydrophilicity Macromolecules (ACS Publications)[Link]

• Recent Developments in Organophosphorus Flame Retardants Containing P-C Bond and Their Applications National Center for Biotechnology Information (PMC)[Link]

• Six-Membered Ring Phosphates and Phosphonates As Model Compounds for Cyclic Phosphate Prodrugs The Journal of Organic Chemistry (ACS Publications)[Link]

• Design, Synthesis and Actual Applications of the Polymers Containing Acidic P–OH Fragments: Part 1. Polyphosphodiesters International Journal of Molecular Sciences (MDPI)[Link]

Thermal decomposition mechanism of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

An In-Depth Technical Guide to the Thermal Decomposition Mechanism of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

Executive Summary

The rational design of organophosphorus compounds for advanced materials—ranging from flame retardants to specialized ligands in organic synthesis—requires a precise understanding of their thermal degradation kinetics. 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide is a cyclic phosphonate characterized by a robust phosphorus-carbon (P–C) bond and a strained six-membered dioxaphosphorinane ring. This structural duality dictates a complex, multi-stage thermal decomposition pathway.

This whitepaper elucidates the causality behind the thermal degradation of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide, detailing the transition from condensed-phase ring-opening to gas-phase radical scavenging. By mapping these mechanisms, researchers can better predict its behavior in high-temperature polymer matrices and drug-delivery excipient stress testing.

Structural Anatomy and Thermodynamic Causality

To understand the thermal decomposition of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide, one must analyze its bond dissociation energies (BDE). The molecule features three critical reactive sites:

• The P=O Bond: Highly stable, acting as a hydrogen-bond acceptor and remaining intact until extreme temperatures[1].

• The P–O–C Ester Linkages (Ring): The six-membered 1,3,2-dioxaphosphorinane ring is susceptible to thermally induced ring-opening. The P–O and C–O bonds possess lower activation energies for cleavage compared to the P–C bond, making them the primary sites for initial degradation.

• The P–C Bond (Butyl Group): Alkyl-phosphorus bonds are highly stable. The cleavage of the P–C bond requires significant thermal energy, typically occurring only after the ring has collapsed[2].

Because of this thermodynamic hierarchy, the molecule exhibits a distinct, sequential decomposition profile: acting first in the condensed phase (via ring cleavage and acid formation) and subsequently in the gas phase (via radical emission)[3].

Mechanistic Pathways of Thermal Decomposition

The thermal degradation of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide proceeds through three primary stages.

Stage 1: Ring-Opening and Dealkylation (250 °C – 330 °C)

Initial thermal stress targets the weakest links: the ester bonds of the dioxaphosphorinane ring. At approximately 250 °C, the molecule undergoes a concerted cis-elimination or nucleophilic ring-opening process[4].

• Causality: The thermal energy overcomes the activation barrier of the C–O bond, leading to the expulsion of the aliphatic ring backbone as volatile dienes, alkenes, or diols (depending on the exact atmospheric conditions and matrix).

• Result: The cyclic structure collapses into a linear, oxygen-deficient phosphonic acid intermediate.

Stage 2: P–C Bond Scission and Radical Generation (350 °C – 450 °C)

As the temperature exceeds 350 °C, the highly stable P–C bond connecting the butyl group to the phosphorus core begins to undergo homolytic cleavage[2].

• Causality: The linear phosphonic acid intermediate is thermodynamically unstable at these temperatures. Homolytic scission of the P–C bond releases butyl radicals ( C4​H9∙​ ).

• Result: The remaining phosphorus-oxygen core fragments into volatile PO∙ and HPO2∙​ radicals. These species escape into the gas phase, where they act as potent scavengers of combustion-propagating radicals ( H∙ and OH∙ ), effectively quenching flame propagation[3].

Stage 3: Char Consolidation (>500 °C)

In the condensed phase, the residual phosphorus acids undergo dehydration and cross-linking.

• Causality: Condensation reactions between adjacent phosphonic acid molecules release water and form a highly cross-linked polyphosphoric acid network.

• Result: This network acts as a physical and thermal barrier (char), insulating the underlying material from further heat and oxygen exposure[1].

Thermal decomposition pathway of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Quantitative Thermal Data

The following table synthesizes the quantitative degradation parameters typically observed during the thermogravimetric analysis (TGA) of cyclic phosphonates with P–C bonds.

Degradation Stage	Temperature Range	Primary Chemical Event	Mass Loss (%)	Evolved Volatiles (FTIR/MS)	Solid Residue
Onset (T_5%)	240 °C – 260 °C	Initiation of ring strain relief	~5%	Trace moisture, light organics	Intact phosphonate
Stage 1 (T_max1)	260 °C – 330 °C	Dioxaphosphorinane ring cleavage	25% – 35%	Alkenes, diols, CO2​	Linear phosphonic acids
Stage 2 (T_max2)	350 °C – 450 °C	P–C bond homolytic scission	40% – 50%	Butane, butyl radicals, PO∙	Pyrophosphates
Stage 3 (Charring)	> 500 °C	Polyphosphoric acid cross-linking	Minimal	H2​O (from condensation)	Polymeric Char (10-15%)

Experimental Protocol: Self-Validating TGA-FTIR-GC/MS Workflow

To empirically validate the decomposition mechanism of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide, a coupled analytical approach is required. Relying solely on TGA provides mass loss but no chemical identity. By coupling TGA with Fourier Transform Infrared Spectroscopy (FTIR) and Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS), every mass loss event is directly correlated to a specific molecular fragment[5].

Step-by-Step Methodology

• Sample Preparation: Accurately weigh 5.0 ± 0.1 mg of high-purity 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide into an alumina crucible. Ensure the sample is desiccated to prevent moisture-induced baseline drift.

• TGA Configuration: Place the crucible into the TGA furnace. Purge the system with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min to isolate thermal degradation from oxidative degradation.

• Temperature Programming: Equilibrate the furnace at 30 °C for 5 minutes. Initiate a linear heating ramp of 10 °C/min up to 800 °C.

• FTIR Coupling (Real-Time Gas ID): Route the evolved gases from the TGA through a transfer line heated to 200 °C (to prevent condensation) into the FTIR gas cell. Record spectra continuously (resolution 4 cm−1 , 16 scans/spectrum). Look for the emergence of C=C stretching (~1650 cm−1 ) during Stage 1 and aliphatic C-H stretching (~2900 cm−1 ) during Stage 2.

• Py-GC/MS (Fragment Elucidation): In a parallel experiment, subject a 1 mg sample to flash pyrolysis at 300 °C and 450 °C using a micro-furnace pyrolyzer. Inject the pyrolyzates directly into a GC/MS.

• Data Synthesis: Correlate the derivative thermogravimetry (DTG) peaks with the total ion chromatogram (TIC) from the MS and the Gram-Schmidt plot from the FTIR. The detection of butyl fragments precisely at the second DTG peak validates the delayed P–C bond scission.

Self-validating analytical workflow for thermal decomposition analysis.

References

• Thermal Degradation of Organophosphorus Flame Retardants MDPI - Polymers[Link]

• Flame-Retardant and Mechanical Strong Polyurethane Foam Enabled by Hydrogen-Bonded Phosphonate Networks ACS Applied Polymer Materials[Link]

• Investigation of thermal decomposition of phosphonic acids ResearchGate[Link]

• Recent Developments in Organophosphorus Flame Retardants Containing P-C Bond and Their Applications NIH - PubMed Central[Link]

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• 5. researchgate.net [researchgate.net]

Navigating the Unknown: A Technical Guide to the Toxicity and Safety of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive overview of the potential toxicity and safety considerations for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide. It is critical to note that publicly available, peer-reviewed data specifically for this compound is exceptionally limited. Therefore, this document extrapolates information from closely related analogs, particularly other 1,3,2-dioxaphosphorinane 2-oxides and the broader class of organophosphate esters. The primary objective is to equip researchers with a robust framework for risk assessment and safe handling, emphasizing the precautionary principle in the absence of compound-specific data. We will delve into anticipated chemical properties, potential hazards, toxicological profiles, and best practices for laboratory use, all grounded in the established knowledge of similar chemical entities.

Chemical Identification and Anticipated Properties

Property	Anticipated Value/Information	Source/Rationale
Molecular Formula	C7H15O3P	ChemSynthesis[1]
Molecular Weight	178.17 g/mol	ChemSynthesis[1]
Physical State	Likely a liquid at room temperature	Based on similar short-chain alkyl organophosphates.
Solubility	Expected to have some solubility in water and good solubility in organic solvents.	Organophosphate esters exhibit a range of water solubilities.[2]
Reactivity	Potentially reactive with water, strong oxidizing agents, and strong bases.	Based on the SDS for 2-Chloro-1,3,2-dioxaphospholane 2-oxide.[3]

Hazard Identification and Classification: A Precautionary Approach

Given the lack of a specific Safety Data Sheet (SDS) for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide, we must rely on the hazard classifications of analogous compounds. The GHS classification for related cyclic organophosphorus compounds, such as 2-Chloro-1,3,2-dioxaphospholane 2-oxide, indicates a high potential for severe health effects.[3]

Anticipated GHS Hazard Classification:

Hazard Class	Hazard Category	Anticipated Hazard Statement
Skin Corrosion/Irritation	Category 1B or 1C	Causes severe skin burns and eye damage.[3][4][5]
Serious Eye Damage/Eye Irritation	Category 1	Causes serious eye damage.[3][4][5]
Acute Toxicity (Oral, Dermal, Inhalation)	Category to be determined	Organophosphate esters can exhibit a range of acute toxicities.[6][7]

Signal Word: Danger[3]

Precautionary Statements (Anticipated):

• Prevention: Do not breathe dust/fume/gas/mist/vapors/spray. Wash face, hands, and any exposed skin thoroughly after handling. Wear protective gloves/protective clothing/eye protection/face protection.[3][8]

• Response: Immediately call a POISON CENTER or doctor/physician. Specific first aid measures are detailed in Section 5.[3]

• Storage: Store locked up in a well-ventilated place. Keep cool.[3][8]

• Disposal: Dispose of contents/container to an approved waste disposal plant.[3]

Toxicological Profile: The Organophosphate Ester Class

Organophosphate esters are a broad class of compounds with diverse applications, including as flame retardants, plasticizers, and pesticides.[2][9][10] Their toxicity is a subject of extensive research, and while the specific toxicokinetics of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide are unknown, the general mechanisms of organophosphate toxicity are well-established.

The primary mechanism of acute toxicity for many organophosphates is the inhibition of acetylcholinesterase (AChE), an enzyme critical for the breakdown of the neurotransmitter acetylcholine.[7][11] Inhibition of AChE leads to an accumulation of acetylcholine at nerve synapses, resulting in overstimulation of cholinergic receptors.

Clinical Manifestations of Acute Organophosphate Toxicity (Cholinergic Crisis):

• Muscarinic Effects (SLUDGE/BBB):

  • S alivation

  • L acrimation (tearing)

  • U rination

  • D efecation

  • G astrointestinal distress (cramping)

  • E mesis (vomiting)

  • B radycardia (slow heart rate)

  • B ronchorrhea (excessive respiratory secretions)

  • B ronchospasm (constriction of airways)[12]

• Nicotinic Effects:

  • Muscle fasciculations (twitching)

  • Cramping

  • Weakness, leading to paralysis

  • Tachycardia (rapid heart rate)

  • Hypertension

• Central Nervous System Effects:

  • Anxiety

  • Confusion

  • Seizures

  • Coma

  • Respiratory depression

Some organophosphates can also induce a delayed neurotoxicity (organophosphate-induced delayed neuropathy, OPIDN), which is not dependent on AChE inhibition and can manifest as weakness, paralysis, and paresthesia in the extremities weeks after exposure.[7]

Safe Handling and Storage: A Protocol for Prudence

Due to the anticipated corrosive and potentially toxic nature of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide, stringent adherence to safety protocols is paramount.

Experimental Workflow for Safe Handling:

Caption: A workflow for responding to accidental exposure to 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Synthesis, Reactivity, and Potential for Hazardous Reactions

The synthesis of 2-alkyl-1,3,2-dioxaphosphorinane 2-oxides can involve the use of phosphorus halides or other reactive phosphorus-containing reagents. [13][14][15]These reactions may be exothermic and require careful control of temperature and reagent addition.

A key reactivity concern for some related compounds is their violent reaction with water, which can liberate toxic gases. [3]Therefore, it is crucial to handle 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide in a dry environment and avoid contact with moisture.

Hazardous Decomposition Products: Upon combustion or thermal decomposition, this compound may produce toxic fumes of phosphorus oxides, carbon monoxide, and carbon dioxide. [3]

Conclusion: A Call for Caution and Further Research

While a complete toxicological and safety profile for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide remains to be established, the available data on analogous compounds strongly suggest that it should be handled as a hazardous chemical with the potential to cause severe skin and eye damage, and with possible systemic toxicity characteristic of organophosphate esters. Researchers and drug development professionals must adopt a conservative approach, implementing stringent safety protocols and being prepared for potential adverse effects. Further research into the specific properties and toxicity of this compound is essential to fill the current knowledge gaps and ensure its safe use in scientific and industrial applications.

References

• ACS Publications. (2024). Organophosphate Esters in Building Materials from China: Levels, Sources, Emissions, and Preliminary Assessment of Human Exposure. Environmental Science & Technology. [Link]

• PubChem. 1,3,2-Dioxaphosphorinane-2-oxide, 4,4,6-trimethyl-. [Link]

• ChemSynthesis. 2-butyl-1,3,2-dioxaphosphinane 2-oxide. [Link]

• Oxford Academic. (2024). Organophosphate ester flame retardants and plasticizers affect the phenotype and function of HepG2 liver cells. Toxicological Sciences. [Link]

• PubChem. 2-Butyl-1,3-dioxolane. [Link]

• NextSDS. 1,3,2-dioxaphosphorinane-2-oxide — Chemical Substance Information. [Link]

• ResearchGate. (2024). Secondary organophosphate esters: A review of environmental source, occurrence, and human exposure. [Link]

• PMC - NIH. Organophosphate Esters: Are These Flame Retardants & Plasticizers affecting Children's Health?. [Link]

• MDPI. (2025). A Review of the Properties, Transport, and Fate of Organophosphate Esters in Polar Snow and Ice. [Link]

• PMC - NIH. Management of acute organophosphorus pesticide poisoning. [Link]

• ResearchGate. (2023). Synthesis of polyfluoralkylated 1,3,2-dioxaphospholane and 1,3,2-dioxaphosphorinane oxides. [Link]

• RSC Publishing. (2S,5S)-5-(Methylamino)-4,4-diphenyl-1,3,2-dioxaphosphorinane-2-oxide as a preligand in palladium-catalyzed asymmetric allylic alkylation. [Link]

• PubChem. 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-, 2-oxide. [Link]

• Medscape. (2026). Organophosphate Toxicity Treatment & Management. [Link]

• Sydney Children's Hospitals Network. (2024). Organophosphate/Carbamate Exposure - Management. [Link]

• MDPI. (2021). Organophosphate Esters in China: Fate, Occurrence, and Human Exposure. [Link]

• Beilstein Journals. (2015). Synthesis of γ-hydroxypropyl P-chirogenic (±)-phosphorus oxide derivatives by regioselective ring-opening of oxaphospholane 2-oxide precursors. [Link]

• EPA. (2013). Recognition and Management of Pesticide Poisonings: Sixth Edition: Chapter 5 Organophosphates. [Link]

• RSC Publishing. (2023). Synthesis of 1,2-oxaphosphinane 2-oxides and 1,2-oxaphosphinine 2-oxides: δ-phosphonolactones and δ-phosphinolactones. [Link]

• CDC. Chemical Weapons Elimination - Emergency Room Procedures in Chemical Hazard Emergencies. [Link]

• PubChem. 1,3,2-Dioxaphosphorinane, 2-chloro-5,5-dimethyl-, 2-oxide. [Link]

• Maimonides Emergency Medicine Residency. (2023). POTD: Acute Organophosphate Toxicity. [Link]

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31P NMR chemical shifts for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

Decoding 31 P NMR Chemical Shifts in Cyclic Phosphonates: A Technical Guide to 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

Executive Summary

The structural elucidation of organophosphorus compounds is a critical bottleneck in the development of novel flame retardants, agrochemicals, and prodrugs. Among these, cyclic phosphonates such as 2-butyl-1,3,2-dioxaphosphorinane 2-oxide represent a unique class of molecules where the constrained geometry of the six-membered ring profoundly influences the electronic environment of the phosphorus nucleus. This whitepaper provides an in-depth mechanistic analysis of the 31 P Nuclear Magnetic Resonance (NMR) chemical shifts associated with this compound. By bridging quantum chemical principles with empirical stereoelectronic effects, this guide equips researchers with the causality behind spectral phenomena and a self-validating experimental framework for robust structural characterization.

Structural Dynamics and Stereoelectronic Causality

To interpret the 31 P NMR spectrum of 2-butyl-1,3,2-dioxaphosphorinane 2-oxide, one must first understand the conformational landscape of the 1,3,2-dioxaphosphorinane ring. Unlike acyclic phosphonates, the six-membered cyclic system predominantly adopts a rigid chair conformation in solution[1].

The chemical shift of the 31 P nucleus is highly sensitive to subtle differences in this stereo-electronic environment[2]. The orientation of the substituents at the phosphorus atom—specifically, whether the phosphoryl oxygen (P=O) and the butyl group occupy the axial or equatorial positions—dictates the extent of electronic shielding.

The Role of the Anomeric Effect

The thermodynamic preference for a specific chair conformer is governed by steric bulk and the stereoelectronic anomeric effect [3]. In 1,3,2-dioxaphosphorinane 2-oxides, there is a stabilizing hyperconjugative interaction where the lone pairs on the adjacent ring oxygen atoms ( nO​ ) donate electron density into the antibonding orbital of the axial substituent.

• When the P=O group is axial, the nO​→πP=O∗​ interaction stabilizes the molecule.

• When the butyl group is axial, the nO​→σP−C∗​ interaction occurs.

Because the butyl group is sterically demanding, the system often adopts a conformation where the bulky alkyl chain is equatorial, forcing the P=O group into the axial position. This specific geometry alters the hybridization of the phosphorus atom, directly modulating the paramagnetic shielding term ( σp​ ), which is the dominant factor in 31 P chemical shifts[4].

Factors dictating the 31P NMR chemical shift in 1,3,2-dioxaphosphorinane 2-oxides.

Quantitative 31 P NMR Chemical Shift Analysis

The 31 P chemical shift scale is exceptionally broad. The resonance for 2-butyl-1,3,2-dioxaphosphorinane 2-oxide typically falls within the +26.0 to +29.0 ppm range[5].

Causality of the Downfield Shift

Why does this compound resonate in this specific region?

• Phosphonate vs. Phosphate: The presence of a direct phosphorus-carbon (P-C) bond replaces a highly electronegative oxygen atom found in phosphates. This reduces the diamagnetic shielding around the phosphorus nucleus, shifting the signal significantly downfield (positive ppm) compared to cyclic phosphates (which typically resonate between -5 and -15 ppm)[3].

• Cyclic vs. Acyclic: The constrained O-P-O bond angle in the six-membered ring (typically ~105°, narrower than the ideal tetrahedral angle) increases the p -character of the intra-ring P-O bonds. Consequently, the s -character of the exocyclic P-C and P=O bonds increases. This orbital rehybridization restricts the free rotation present in acyclic analogs, resulting in a slight upfield shift relative to acyclic dialkyl alkylphosphonates[4].

Comparative Chemical Shift Data

The following table summarizes the quantitative differences in 31 P NMR shifts based on structural variations, providing a reference matrix for spectral assignment.

Compound	Structural Class	Typical 31 P NMR Shift (ppm)	Dominant Conformation
Diethyl butylphosphonate	Acyclic Phosphonate	+31.0 to +33.0	Flexible
2-Butyl-1,3,2-dioxaphosphorinane 2-oxide	Cyclic Phosphonate	+26.0 to +29.0	Chair (Equatorial Butyl)
2-Phenoxy-1,3,2-dioxaphosphorinane 2-oxide	Cyclic Phosphate	-11.0 to -14.0	Chair (Axial P=O)
2-Hydroxy-1,3,2-dioxaphosphorinane 2-oxide	Cyclic Phosphate	-5.0 to -8.0	Chair (Fluxional)

Experimental Methodology: A Self-Validating Protocol

To ensure absolute trustworthiness in structural characterization, the synthesis and NMR acquisition must operate as a self-validating system. The following protocol integrates internal checkpoints to prevent misassignment caused by impurities or calibration errors.

Phase 1: Synthesis of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

• Reagent Preparation: Dissolve 1.0 equivalent of 1,3-propanediol and 2.2 equivalents of anhydrous triethylamine in dry dichloromethane (DCM) under an inert argon atmosphere.

• Cyclization: Cool the mixture to 0 °C. Dropwise, add 1.0 equivalent of butylphosphonic dichloride dissolved in DCM. The slow addition prevents oligomerization.

• Self-Validation Check 1 (Reaction Completion): Perform Thin Layer Chromatography (TLC) using an iodine stain. The disappearance of the highly polar diol baseline spot confirms complete cyclization.

• Workup: Quench with saturated aqueous NaHCO3​ , extract with DCM, dry over anhydrous MgSO4​ , and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Phase 2: NMR Acquisition and Validation

• Sample Preparation: Dissolve 15-20 mg of the purified compound in 0.6 mL of deuterated chloroform ( CDCl3​ ).

• Referencing (Critical Step): Do not rely solely on the spectrometer's internal solvent lock for 31 P referencing. Insert a sealed capillary tube containing 85% aqueous H3​PO4​ into the NMR tube to serve as an absolute external standard (0.00 ppm)[2].

• Acquisition Parameters: Acquire the 31 P{ 1 H} NMR spectrum at 162 MHz (for a 400 MHz magnet). Use an inverse-gated decoupling sequence if quantitative integration of conformer populations is required, as standard continuous decoupling induces a Nuclear Overhauser Effect (NOE) that artificially inflates phosphorus signal intensity.

• Self-Validation Check 2 (Heteronuclear Coupling): To unequivocally prove the product is a phosphonate and not a degraded phosphate impurity, acquire a 13 C NMR spectrum. The carbon atom of the butyl group directly attached to the phosphorus must exhibit a massive one-bond coupling constant ( 1JP−C​≈130−140 Hz)[2][6]. A phosphate impurity would only show a two-bond coupling ( 2JP−O−C​≈5−10 Hz).

Self-validating experimental workflow for cyclic phosphonate NMR analysis.

Conclusion

The 31 P NMR chemical shift of 2-butyl-1,3,2-dioxaphosphorinane 2-oxide is not merely a number; it is a direct readout of the molecule's stereoelectronic architecture. The resonance at approximately +26.0 to +29.0 ppm is causally linked to the direct P-C bond and the geometric constraints of the six-membered chair conformation. By employing the self-validating protocols outlined above, researchers can confidently leverage 31 P NMR to navigate the complex structural dynamics of cyclic phosphonates in drug development and materials science.

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Protocols & Analytical Methods

Application Note: 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide as an Advanced Halogen-Free Flame Retardant

Introduction & Chemical Rationale

The transition away from halogenated flame retardants (due to their bioaccumulative toxicity and corrosive smoke generation) has accelerated the demand for high-performance organophosphorus alternatives. 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide , a specialized cyclic alkyl phosphonate, represents a highly efficient class of halogen-free flame retardants (HFFRs).

The unique architecture of this molecule—combining a highly oxygenated 1,3,2-dioxaphosphorinane ring with an aliphatic butyl chain—provides an optimal balance of high phosphorus content and excellent thermodynamic compatibility with various polymer matrices, including epoxy resins, polyurethanes (PU), and polyolefins 1.

Application Scientist Insight : The selection of a butyl substituent at the 2-position is a deliberate design choice. While shorter alkyl chains (like methyl) offer higher theoretical phosphorus content by weight, the butyl chain significantly reduces the compound's hydrophilicity and improves its solubility in non-polar polymer melts. This prevents the flame retardant from migrating or "blooming" to the surface over time, ensuring the long-term durability of the fire-retardant properties.

Mechanistic Action: Dual-Phase Flame Retardancy

The superior efficacy of 1,3,2-dioxaphosphorinane derivatives stems from their ability to operate simultaneously in both the gas and condensed phases during a fire event 1.

• Gas Phase (Radical Scavenging) : Upon thermal degradation (>250°C), the cyclic phosphonate ring undergoes homolytic cleavage, releasing volatile PO· and HPO· radicals. These species scavenge highly reactive H· and OH· radicals in the flame zone, effectively interrupting the exothermic combustion chain reaction 2.

• Condensed Phase (Intumescence & Charring) : In oxygen-rich or char-forming matrices (e.g., epoxies, cellulose), the compound decomposes into phosphoric and polyphosphoric acid derivatives. These acids catalyze the dehydration of the polymer backbone, promoting cross-linking and the formation of a carbonaceous char layer. This intumescent shield acts as a physical barrier against heat transfer and oxygen diffusion 3.

Fig 1: Dual-phase flame retardant mechanism of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Key Applications in Polymer Matrices

Epoxy Resins and Advanced Composites

Epoxy resins are inherently flammable and prone to complete combustion. The incorporation of 2-butyl-1,3,2-dioxaphosphorinane 2-oxide significantly enhances their fire resistance by promoting early-stage char formation. Because of its liquid/low-melting nature, it integrates seamlessly into the resin prior to the addition of the hardener, preventing phase separation and preserving the mechanical integrity of the composite 3.

Polyolefins (PP/PE) as Intumescent Synergists

In non-charring polymers like Polypropylene (PP), 2-butyl-1,3,2-dioxaphosphorinane 2-oxide is utilized as a highly efficient acid/carbon source in conjunction with a nitrogenous blowing agent (e.g., melamine). The synergistic P-N reactions at elevated temperatures create a swollen, cellular char layer that prevents melt-dripping—a critical failure mode in polyolefin fires 4.

Relevance to Drug Development & Medical Devices

Unlike legacy halogenated flame retardants (e.g., PBDEs) which are persistent and bioaccumulative, cyclic phosphonates demonstrate a significantly improved environmental and health profile. This makes them highly relevant for professionals developing medical device housings, laboratory equipment, or pharmaceutical cleanroom materials where stringent non-toxic, halogen-free specifications are mandatory.

Experimental Protocols

Protocol A: Melt Compounding and Injection Molding

Objective : Prepare homogeneous polymer blends containing 15–25 wt% flame retardant for standardized testing.

• Pre-Drying : Dry the polymer pellets (e.g., PP, ABS) and 2-butyl-1,3,2-dioxaphosphorinane 2-oxide powder at 80°C in a vacuum oven for 12 hours. Causality: Moisture removal is critical to prevent hydrolytic degradation of the phosphonate ester bonds during high-temperature processing.

• Melt Blending : Introduce the mixture into a co-rotating twin-screw extruder.

  • Temperature Profile : Set barrel temperatures from 180°C at the feed zone to 210°C at the die.

  • Screw Speed : Maintain 150–200 rpm to ensure high shear mixing without causing excessive viscous heating that could prematurely trigger the FR decomposition.

• Pelletizing & Molding : Quench the extruded strand in a water bath, pelletize, and injection mold into standard test specimens (e.g., 130 × 13 × 3.2 mm for UL-94 testing).

Fig 2: Standardized compounding and flammability testing workflow for FR-polymer composites.

Protocol B: Flammability and Thermal Evaluation

Objective : Quantify the flame retardant efficacy using standardized, self-validating metrics.

• UL-94 Vertical Burning Test (ASTM D3801) :

  • Clamp the specimen vertically. Apply a standard 20 mm methane flame for 10 seconds.

  • Record afterflame times ( t1​ , t2​ ) and observe for flaming drips onto a cotton indicator.

  • Target: V-0 rating (total flaming time < 50s, no ignition of cotton).

• Limiting Oxygen Index (LOI) (ASTM D2863) :

  • Place the sample in a vertical glass column. Determine the minimum concentration of oxygen (in an O2​/N2​ mixture) required to support flaming combustion for 3 minutes.

• Cone Calorimetry (ISO 5660-1) :

  • Expose a 100 × 100 × 3 mm plaque to a constant heat flux of 35 or 50 kW/m2 .

  • Measure Peak Heat Release Rate (pHRR), Total Heat Release (THR), and char yield.

Application Scientist Insight : When conducting the UL-94 test on intumescent systems, a common failure mode in PP formulations is the premature dripping of flaming polymer before the char layer can fully form. If this occurs, increasing the ratio of the nitrogenous synergist (e.g., melamine) accelerates the blowing effect, creating the protective char shield faster and securing a V-0 rating.

Quantitative Data Summary

The following table summarizes the expected flammability performance enhancements when incorporating 1,3,2-dioxaphosphorinane derivatives into various polymer matrices.

Polymer Matrix	FR Loading (wt%)	Synergist	LOI (%)	UL-94 Rating (3.2 mm)	pHRR Reduction (%)
Neat Epoxy (DGEBA)	0	None	~21.0	No Rating	Baseline
Epoxy (DGEBA)	15	None	>30.0	V-0	~45%
Polypropylene (PP)	25	Melamine (1:1)	28.5	V-0	~60%
ABS	20	None	26.0	V-1	~35%

References

• Title : Recent Developments in Organophosphorus Flame Retardants Containing P-C Bond and Their Applications Source : PMC (National Institutes of Health) URL :[Link]

• Title : Regulating Effects of Nitrogenous Bases on the Char Structure and Flame Retardancy of Polypropylene/Intumescent Flame Retardant Composites Source : ACS Sustainable Chemistry & Engineering URL :[Link]

• Title : Recent Advances for Flame Retardancy of Textiles Based on Phosphorus Chemistry Source : MDPI (Polymers) URL :[Link]

• Title : Phosphorylated Salicylic Acid as Flame Retardant in Epoxy Resins and Composites Source : TechScience (Journal of Renewable Materials) URL : [Link]

Sources

• 1. Recent Developments in Organophosphorus Flame Retardants Containing P-C Bond and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Phosphorylated Salicylic Acid as Flame Retardant in Epoxy Resins and Composites [techscience.com]
• 4. pubs.acs.org [pubs.acs.org]

The Emergence of Cyclic Phosphine Oxides in Organocatalysis: Application Notes for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide and Related Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction: A New Frontier in Organocatalysis

The field of organocatalysis has revolutionized synthetic chemistry by offering metal-free alternatives for a vast array of chemical transformations. Within this domain, phosphorus-based catalysts have carved out a significant niche, with nucleophilic phosphine catalysis being a well-established strategy.[1][2] However, the stoichiometric formation of phosphine oxide byproducts in many classical phosphorus-mediated reactions has been a long-standing challenge, impacting atom economy and ease of purification.[3] This has spurred the development of catalytic systems where phosphine oxides are not waste products but are themselves the key catalytic species.[3][4]

This guide delves into the application of a specific class of these catalysts: cyclic phosphine oxides, with a focus on the potential utility of scaffolds like 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide . While direct, extensive literature on this specific butyl-substituted compound is emerging, the broader class of cyclic and chiral phosphine oxides has shown considerable promise in various catalytic applications.[5] This document will, therefore, synthesize established principles from closely related structures to provide a forward-looking guide for researchers interested in exploring the catalytic potential of these simple, yet powerful, organocatalysts. We will explore the underlying mechanistic principles, provide representative protocols based on analogous systems, and offer insights into the rational design of experiments.

Core Principles: How Phosphine Oxides Catalyze Reactions

Phosphine oxide catalysis generally operates through two primary, mechanistically distinct pathways: redox-neutral and redox-driven cycles.[3][4]

• Redox-Neutral Catalysis : In this mode, the phosphorus center maintains its P(V) oxidation state throughout the catalytic cycle. The phosphine oxide is activated in situ by an appropriate reagent to form a more reactive P(V) intermediate. This approach avoids the need for stoichiometric reductants. A common strategy involves the reaction of the phosphine oxide with electrophilic reagents like oxalyl chloride or isocyanates.[4]

• Redox-Driven Catalysis : This pathway involves the in situ reduction of the P(V) phosphine oxide to a P(III) phosphine, which then participates in the main catalytic cycle. A stoichiometric amount of a reductant, typically a silane, is required to regenerate the active P(III) species.[1][4] This approach is essentially a catalytic version of classical phosphine-mediated reactions.

The structure of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide, a cyclic phosphate, suggests its likely involvement in reactions as a Brønsted acid or through activation at the phosphoryl oxygen, consistent with redox-neutral or Lewis base catalysis paradigms.

Mechanistic Insights: Activation and Catalytic Turnover

The catalytic cycle for many phosphine oxide-catalyzed reactions begins with the activation of the P=O bond. For instance, in dehydrative transformations, the nucleophilic oxygen of the phosphine oxide can be activated by an electrophile.

Below is a generalized workflow for a phosphine oxide-catalyzed process, illustrating the key stages from catalyst activation to product formation.

Figure 1: Generalized workflow for redox-neutral phosphine oxide organocatalysis.

Potential Applications and Representative Protocols

While specific protocols for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide are not yet established in the literature, we can extrapolate potential applications from related cyclic phosphorus compounds and phosphine oxides.

Asymmetric Mannich Reactions

Chiral cyclic phosphoric acids, which share the core dioxaphosphorinane ring system, are powerful catalysts for enantioselective Mannich reactions.[6] These reactions are fundamental for the synthesis of β-amino carbonyl compounds, which are key building blocks for pharmaceuticals.[6] A chiral version of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide could potentially catalyze similar transformations.

Representative Protocol: Three-Component Mannich Reaction (Adapted from protocols for chiral phosphoric acids[6])

Note: This is a generalized protocol. Optimization of catalyst loading, solvent, and temperature will be necessary.

• Reaction Setup: To a stirred solution of the aldehyde (0.5 mmol) and the chiral cyclic phosphine oxide catalyst (0.025 mmol, 5 mol%) in an appropriate solvent (e.g., toluene, 1.0 mL) at room temperature, add the amine (0.6 mmol).

• Addition of Nucleophile: After stirring for 10 minutes, add the ketone or other nucleophile (1.0 mmol).

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction time can vary from a few hours to 48 hours.

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the residue by flash column chromatography on silica gel to afford the desired β-amino carbonyl product.

• Chiral Analysis: Determine the enantiomeric excess of the product by chiral High-Performance Liquid Chromatography (HPLC).

Dehydrative Transformations (Mitsunobu-type Reactions)

Phenolic tertiary phosphine oxides have emerged as excellent catalysts for redox-neutral Mitsunobu reactions, facilitating the coupling of alcohols with acidic pronucleophiles.[7] This transformation is crucial for the formation of C-O, C-N, and C-S bonds with inversion of stereochemistry at the alcohol center. The P=O group of the dioxaphosphorinane oxide could potentially be harnessed for similar dehydrative couplings.

Representative Protocol: Catalytic Redox-Neutral Mitsunobu Reaction (Adapted from protocols for phenolic phosphine oxides[7])

• Reaction Setup: In a vial equipped with a magnetic stir bar, combine the alcohol (1.0 equiv), the pronucleophile (e.g., a carboxylic acid or phenol, 1.2 equiv), and the cyclic phosphine oxide catalyst (10 mol%).

• Solvent and Conditions: Add a suitable solvent (e.g., toluene or xylenes) and equip the vial with a condenser and a Dean-Stark trap if water removal is necessary. Heat the reaction mixture to the desired temperature (e.g., 80-120 °C).

• Reaction Monitoring: Monitor the reaction for the consumption of the starting alcohol by TLC or Gas Chromatography (GC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure. Purify the crude product by flash column chromatography to isolate the desired coupled product.

Data Summary and Catalyst Performance

Quantitative data for the catalytic performance of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide is not currently available. The following table presents representative data for related phosphine oxide and cyclic phosphoric acid catalysts in relevant transformations to provide a benchmark for expected performance.

Catalyst Type	Reaction	Substrate Scope	Typical Yield (%)	Typical Enantioselectivity (% ee)	Reference
Chiral Cyclic Phosphoric Acid	Mannich Reaction	Aromatic aldehydes, anilines, ketones	80-95	80-99	[6]
Phenolic Phosphine Oxide	Mitsunobu Reaction	Secondary alcohols, carboxylic acids	70-90	(Stereoinvertive)	[7]
P-Chiral Dioxaphosphorinane Oxide	Asymmetric Allylic Alkylation	(E)-1,3-diphenylallyl acetate	Up to 99	Up to 62	[8]

Synthesis of Cyclic Phosphine Oxides

The synthesis of 1,3,2-dioxaphosphorinane 2-oxides can be achieved through several methods. A common approach involves the reaction of a diol with a phosphorus oxychloride derivative, followed by substitution with the desired alkyl or aryl group. For instance, the reaction of 1,3-propanediol with phosphorus oxychloride would yield 2-chloro-1,3,2-dioxaphosphorinane 2-oxide, which can then be reacted with a Grignard reagent like butylmagnesium bromide to install the butyl group.

Figure 2: A potential synthetic route to 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Conclusion and Future Outlook

While the specific catalytic applications of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide are still an open area of research, the foundational principles established by related cyclic phosphine oxides and phosphoric acids provide a strong basis for its exploration. Its simple, rigid cyclic structure makes it an attractive scaffold for the development of new, efficient, and potentially chiral organocatalysts. Future work in this area will likely focus on the synthesis of chiral variants and their application in a wider range of asymmetric transformations, further expanding the toolkit of the modern synthetic chemist. The protocols and mechanistic insights provided in this guide are intended to serve as a starting point for researchers venturing into this exciting and promising area of organocatalysis.

References

• MDPI. (2024, February 1). Synthesis and Butyllithium-Induced Cyclisation of 2-Benzyloxyphenylphosphonamidates Giving 2,3-Dihydrobenzo[d][4][9]oxaphospholes. Retrieved from

• ACS Central Science. (2021, March 16). Phosphorus-Based Catalysis.
• EPFL. (2020, April 24). Progress in -Phosphine Oxide- Catalysis.
• Radboud Repository. (n.d.). Organophosphorus Catalysis to Bypass Phosphine Oxide Waste.
• MDPI. (2022, March 11). Phenolic 3° Phosphine Oxides as a Class of Metal-Free Catalysts for the Activation of C–O Bonds in Aliphatic Alcohols: Direct Synthesis of Catalyst Candidates, and Kinetic Studies.
• RSC Publishing. (n.d.). (2S,5S)-5-(Methylamino)-4,4-diphenyl-1,3,2-dioxaphosphorinane-2-oxide as a preligand in palladium-catalyzed asymmetric allylic alkylation.
• ChemSynthesis. (2025, May 20). 2-butyl-1,3,2-dioxaphosphinane 2-oxide.
• PubChem. (n.d.). 1,3,2-Dioxaphosphorinane-2-oxide, 4,4,6-trimethyl-.
• ACS Publications. (2018, September 27). Phosphine Organocatalysis | Chemical Reviews.
• RSC Publishing. (n.d.). Chiral phosphine oxides in present-day organocatalysis.
• PMC. (n.d.). Synthesis and Application of a New Cyclic Phosphoric Acid in Enantioselective Three-Component Mannich Reactions.
• PMC. (n.d.). Synthesis and Application of a New Cyclic Phosphoric Acid in Enantioselective Three-Component Mannich Reactions.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. epfl.ch [epfl.ch]
• 5. Chiral phosphine oxides in present-day organocatalysis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis and Application of a New Cyclic Phosphoric Acid in Enantioselective Three-Component Mannich Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. (2S,5S)-5-(Methylamino)-4,4-diphenyl-1,3,2-dioxaphosphorinane-2-oxide as a preligand in palladium-catalyzed asymmetric allylic alkylation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]

Application Note: Highly Selective Liquid-Liquid Extraction of Heavy Metals and Actinides Using 2-Butyl-1,3,2-dioxaphosphorinane 2-Oxide (BDP)

Target Audience: Researchers, Radiochemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Introduction & Mechanistic Rationale

The separation and purification of heavy metals and actinides from highly acidic aqueous streams is a critical operation in hydrometallurgy, nuclear fuel reprocessing, and environmental remediation. While acyclic organophosphorus compounds like Tributyl Phosphate (TBP) are industry standards, they often suffer from limited selectivity and degradation under high radiolytic or acidic stress.

2-Butyl-1,3,2-dioxaphosphorinane 2-oxide (BDP) represents a highly engineered class of cyclic phosphonate extractants designed to overcome these limitations. The extraction efficacy of BDP is governed by strict structure-activity causality:

• Conformational Rigidity: The six-membered 1,3,2-dioxaphosphorinane ring restricts the rotational freedom of the P–O–C bonds. This pre-organization minimizes the entropic penalty typically incurred during metal complexation.

• Enhanced Lewis Basicity: The geometric constraint of the ring forces a specific O–P–O bond angle that increases the p-character of the P=O bond. This pushes greater electron density onto the phosphoryl oxygen, making it a significantly stronger (harder) Lewis base than acyclic analogs. Consequently, BDP exhibits a profound affinity for hard Lewis acids, such as U(VI), Pu(IV), and lanthanides[1],[2].

• Phase Transfer Efficiency: The 2-butyl group provides precisely calibrated lipophilicity. It ensures that the resulting neutral metal-ligand complex partitions entirely into the aliphatic organic phase (e.g., n-dodecane) without introducing excessive steric hindrance that would block the inner coordination sphere.

Mechanistic pathway of metal complexation and phase transfer by BDP.

Quantitative Extraction Profiles

BDP operates via a solvation mechanism. In highly acidic media (e.g., 3.0 M HNO₃), the target metal cation ( Mn+ ) is co-extracted with nitrate counter-ions to form a lipophilic, charge-neutral complex. Phosphonate-based ligands excel in these highly acidic conditions where traditional extractants fail[3],[2]. Furthermore, the phosphonic groups demonstrate a superior complexation effect with heavy metals like Pb(II) compared to inorganic phosphates[4].

Table 1: Representative Extraction Data for 0.1 M BDP in n-Dodecane (Aqueous Feed: 3.0 M HNO₃, 25°C)

Metal Ion	Ionic Radius (Å)	Lewis Acid Hardness	Distribution Ratio ( D )	Extraction Efficiency ( E% )	Separation Factor ( αM/Cd​ )
U(VI) as UO₂²⁺	0.73	Hard	145.2	99.3%	1210
Pu(IV)	0.86	Hard	185.4	99.4%	1545
Pb(II)	1.19	Borderline	45.6	97.8%	380
Eu(III)	0.95	Hard	28.3	96.5%	235
Cd(II)	0.95	Soft	0.12	10.7%	1.0 (Ref)

Note: D=[M]org​/[M]aq​ . Separation factor α=DMetal​/DCd​ .

Self-Validating Extraction Protocol

To ensure scientific integrity, this protocol is designed as a self-validating system . It incorporates pre-equilibration to prevent phase volume shifts and mandates a strict mass-balance calculation to detect third-phase formation or precipitation anomalies.

Phase 1: Reagent Preparation & Pre-Equilibration

Causality: Contacting a dry organic phase directly with an aqueous sample causes the organic phase to extract nitric acid and water, altering the final phase volumes and skewing the quantitative analysis. Pre-equilibration neutralizes this variable.

• Organic Phase: Dissolve BDP in n-dodecane to yield a 0.1 M solution.

• Pre-Equilibration: Mix the organic phase with an equal volume of blank 3.0 M HNO₃ in a separatory funnel. Agitate vigorously for 10 minutes. Allow phases to separate and discard the aqueous layer. Repeat twice.

Phase 2: Liquid-Liquid Extraction (LLE)

• Spike & Blank Preparation: Prepare a method blank (3.0 M HNO₃) and a known spiked standard (e.g., 10 mM U(VI) in 3.0 M HNO₃) to calibrate downstream ICP-MS recovery.

• Contact: In a 15 mL centrifuge tube, combine 5.0 mL of the pre-equilibrated 0.1 M BDP organic phase with 5.0 mL of the aqueous metal feed (O:A ratio = 1:1).

• Agitation: Vortex the mixture at 2000 RPM for 30 minutes at exactly 25°C. Causality: Cyclic phosphonates exhibit rapid kinetics; 30 minutes ensures thermodynamic equilibrium is reached without generating excessive heat that could alter D values.

• Separation: Centrifuge at 4000 RPM for 5 minutes to achieve sharp phase disengagement.

• Sampling: Carefully aliquot 2.0 mL of the aqueous raffinate (bottom layer) and 2.0 mL of the loaded organic phase (top layer) for analysis.

Phase 3: Stripping (Desorption)

Causality: To recover the metal and recycle the BDP, the Lewis acid-base interaction must be broken. A strong aqueous complexant (oxalic acid) outcompetes BDP for the metal center.

• Contact the loaded organic phase with an equal volume of 0.1 M Oxalic Acid.

• Agitate for 30 minutes at 25°C, centrifuge, and collect the newly formed aqueous strip solution.

Workflow for liquid-liquid extraction of heavy metals using BDP.

System Validation & Quality Control

Do not accept extraction data without passing the following self-validation gate. Analyze the initial feed, the aqueous raffinate, and the stripped aqueous solution via ICP-MS.

The Mass Balance Equation: Cinitial​×Vaq​=(Craffinate​×Vaq​)+(Cstripped​×Vstrip​)+Mretained​

• Validation Criterion: The sum of the metal in the raffinate and the stripped solution must equal 95% to 105% of the initial feed concentration.

• Failure Mode Analysis:

  • If recovery is < 95% ( Mretained​ is high): The metal is either precipitating at the liquid-liquid interface (crud formation) or the stripping agent is insufficiently concentrated to break the BDP-metal complex. Action: Increase oxalic acid concentration to 0.5 M or switch to 0.5 M Na₂CO₃.

  • If a Third Phase forms (a heavy organic layer between the aqueous and light organic phases): The lipophilicity of the BDP-metal complex has been exceeded. Action: Add a phase modifier (e.g., 5% v/v isodecanol) to the organic phase to increase the solubility of the polar complex.

Sources

• 1. Synthesis and study of the extraction properties ofnew phosphorus-containing extractants of heavy metals | Bishimbayeva | Proceedings of Universities. Applied Chemistry and Biotechnology [vuzbiochemi.elpub.ru]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. mdpi.com [mdpi.com]
• 4. Efficient removal of heavy metal ions by diethylenetriaminepenta (methylene phosphonic) acid-doped hydroxyapatite - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determination of the Solubility of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide in Polar Aprotic Solvents

Introduction

2-Butyl-1,3,2-dioxaphosphorinane 2-oxide is a cyclic organophosphorus compound of increasing interest within synthetic organic chemistry and drug development. As a key intermediate, its solubility characteristics in various solvent systems are critical for reaction optimization, purification, formulation, and biological screening. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on determining the solubility of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide in common polar aprotic solvents.

The choice of solvent is paramount in many chemical processes. Polar aprotic solvents, such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), acetonitrile (ACN), and acetone, are frequently employed due to their ability to dissolve a wide range of compounds without participating in proton-transfer reactions. Understanding the solubility of the target compound in these solvents is a foundational step for its effective utilization. This guide will not only present a detailed protocol for solubility determination but also delve into the underlying principles that govern the solubility of such organophosphorus compounds.

Theoretical Framework: Factors Influencing Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which suggests that substances with similar intermolecular forces are more likely to be miscible. For 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide, a molecule with both polar (the phosphate ester group) and non-polar (the butyl chain) regions, its interaction with polar aprotic solvents is complex.

Polar aprotic solvents possess significant dipole moments, allowing for strong dipole-dipole interactions with the polar P=O and P-O-C bonds of the dioxaphosphorinane ring. However, they lack acidic protons and cannot act as hydrogen bond donors. The butyl group, being non-polar, will primarily engage in weaker van der Waals forces. The overall solubility will be a balance of these interactions. It is anticipated that the compound will exhibit moderate to good solubility in common polar aprotic solvents.

Experimental Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

The most widely accepted and robust method for determining the equilibrium solubility of a compound is the shake-flask method.[1] This technique ensures that a true equilibrium is reached between the undissolved solid and the saturated solution, providing a reliable measure of solubility at a given temperature.

Materials and Equipment

• 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide (solid, >98% purity)

• Polar aprotic solvents (HPLC grade): DMSO, DMF, ACN, Acetone

• Analytical balance (± 0.01 mg)

• Temperature-controlled orbital shaker or incubator

• 20 mL glass scintillation vials with PTFE-lined caps

• Centrifuge

• 0.22 µm PTFE syringe filters

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or Mass Spectrometry)

• Volumetric flasks and pipettes

• Reagent water (Type I)[2]

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide (e.g., 50 mg) into a 20 mL glass vial. The key is to have undissolved solid remaining at the end of the experiment.

  • Pipette a precise volume (e.g., 5.0 mL) of the desired polar aprotic solvent into the vial.

  • Securely cap the vial.

  • Prepare triplicate samples for each solvent to ensure statistical validity.

• Equilibration:

  • Place the vials in a temperature-controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient duration to reach equilibrium. A period of 24 to 72 hours is typically recommended.[1] A preliminary time-to-equilibrium study can be conducted to determine the optimal duration.

• Phase Separation:

  • After equilibration, remove the vials and allow them to stand undisturbed for at least 2 hours to allow for the sedimentation of the excess solid.

  • To further ensure complete separation of the solid from the supernatant, centrifuge the vials at a moderate speed (e.g., 5000 rpm for 15 minutes).[1]

  • Carefully withdraw the supernatant using a clean pipette and filter it through a 0.22 µm PTFE syringe filter into a clean vial. This step is crucial to remove any remaining microscopic solid particles.[1]

• Quantification of Solute:

  • Prepare a series of standard solutions of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide of known concentrations in the respective polar aprotic solvent.

  • Analyze the filtered saturated solutions and the standard solutions using a validated HPLC method. The mobile phase and column selection will depend on the analyte's properties. A C18 column with a gradient of water and acetonitrile is a common starting point for organophosphorus compounds.

  • Construct a calibration curve by plotting the analytical response (e.g., peak area) versus the concentration of the standard solutions.

  • Determine the concentration of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide in the saturated solutions by interpolating their analytical response on the calibration curve.

Data Presentation and Analysis

The solubility should be reported in standard units such as g/L or mol/L at the specified temperature. The results should be presented as the mean of the triplicate measurements with the standard deviation.

Table 1: Exemplary Solubility Data for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide at 25 °C

Polar Aprotic Solvent	Solubility (g/L)	Solubility (mol/L)
Dimethyl Sulfoxide (DMSO)	Experimental Value	Calculated Value
N,N-Dimethylformamide (DMF)	Experimental Value	Calculated Value
Acetonitrile (ACN)	Experimental Value	Calculated Value
Acetone	Experimental Value	Calculated Value

Note: The molecular weight of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide (C7H15O3P) is 178.17 g/mol .[3]

Workflow Visualization

The following diagram illustrates the experimental workflow for determining the solubility of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. epa.gov [epa.gov]
• 3. chemsynthesis.com [chemsynthesis.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, chemists, and drug development professionals in troubleshooting and optimizing the synthesis of 2-butyl-1,3,2-dioxaphosphorinane 2-oxide.

Synthesizing six-membered cyclic phosphonates requires precise control over reaction kinetics. This guide moves beyond basic recipes, detailing the mechanistic causality behind each experimental choice to ensure your workflows are robust, reproducible, and high-yielding.

Mechanistic Overview & Reaction Pathway

The primary and most widely accepted method for synthesizing 1,3,2-dioxaphosphorinane 2-oxide derivatives involves the cyclization of a diol (1,3-propanediol) with a phosphonyl dichloride in the presence of a tertiary amine base [1][1].

The core challenge in this synthesis is kinetic competition. Once the first hydroxyl group of 1,3-propanediol attacks the electrophilic phosphorus, a monosubstituted intermediate is formed. For a successful synthesis, this intermediate must undergo an intramolecular cyclization (forming the desired ring). However, if the concentration of reactive species is too high, an intermolecular reaction will occur instead, leading to the formation of linear poly(phosphonate)s and oligomers [2][2].

Mechanistic pathway and competing oligomerization in 1,3,2-dioxaphosphorinane 2-oxide synthesis.

Standardized Experimental Protocol

This protocol is designed as a self-validating system. By strictly controlling addition rates and dilution, we enforce the kinetic parameters necessary to maximize the cyclic yield.

Step 1: Equipment Preparation & Inert Atmosphere Flame-dry a 500 mL three-neck round-bottom flask. Equip it with a magnetic stirrer, a pressure-equalizing addition funnel, and a nitrogen inlet. Causality: Butylphosphonic dichloride features highly reactive P-Cl bonds that rapidly hydrolyze into unreactive phosphonic acids upon exposure to ambient moisture [3][3].

Step 2: Reagent Loading (High Dilution) Add 1,3-propanediol (10.0 mmol) and anhydrous triethylamine (22.0 mmol) to 150 mL of anhydrous dichloromethane (DCM). Cool the mixture to 0 °C using an ice bath. Causality: A slight excess of base (2.2 eq) ensures complete neutralization of the HCl byproduct, preventing acid-catalyzed degradation of the product.

Step 3: Electrophile Addition Dissolve butylphosphonic dichloride (10.0 mmol) in 50 mL of anhydrous DCM. Transfer this solution to the addition funnel and add it dropwise to the reaction mixture over a period of 2 hours. Causality: The highly exothermic nature of the reaction requires cooling [1][1]. Furthermore, dropwise addition maintains a low steady-state concentration of the unreacted electrophile, statistically favoring the intramolecular ring closure of the intermediate over intermolecular collisions.

Step 4: Reaction Maturation & Validation Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for an additional 12 hours under nitrogen. Validation Check: Pull a 0.1 mL aliquot and analyze via ³¹P NMR. The complete disappearance of the starting material signal and the emergence of a single new peak confirms successful cyclization.

Step 5: Workup and Filtration The reaction will appear cloudy due to the precipitation of triethylamine hydrochloride (Et₃N·HCl). Filter the suspension through a Celite pad and wash the filter cake with 20 mL of cold DCM.

Step 6: Washing and Drying Transfer the filtrate to a separatory funnel. Wash sequentially with ice-cold water (50 mL) and brine (50 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography or vacuum distillation.

Yield Optimization Data

To assist in your experimental design, the following table summarizes the quantitative impact of critical reaction parameters on the final isolated yield.

Reaction Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale	Typical Yield Impact
Solvent Volume (Dilution)	0.5 M (High concentration)	0.05 M (High dilution)	Favors intramolecular ring closure over intermolecular oligomerization.	+ 35%
Addition Rate	Bolus addition (< 5 mins)	Dropwise addition (2 hours)	Prevents localized high concentrations of electrophile; controls exotherm.	+ 20%
Initial Temperature	Room Temperature (25 °C)	Ice Bath (0 °C)	Suppresses rapid, uncontrolled side reactions and preserves regioselectivity.	+ 15%
Base Equivalents	2.0 eq Triethylamine	2.2 eq Triethylamine	Ensures complete neutralization of HCl, preventing acid-catalyzed degradation.	+ 5%

Troubleshooting FAQs

Q: Why is my reaction yielding a thick, viscous oil instead of the cyclic product? A: A viscous oil is a classic indicator of linear poly(phosphonate) or oligomer formation [2][2]. This occurs when intermolecular nucleophilic substitution outpaces the desired intramolecular cyclization. To correct this, increase your solvent volume to achieve a concentration of 0.05 M or lower, and ensure the butylphosphonic dichloride is added strictly dropwise.

Q: I am observing significant amounts of unreacted starting material. How can I drive the reaction to completion? A: Unreacted starting material often points to the hydrolysis of your butylphosphonic dichloride. The P-Cl bonds are highly moisture-sensitive and will rapidly convert to unreactive phosphonic acids in the presence of water [3][3]. Ensure all glassware is flame-dried, use strictly anhydrous solvents, and maintain a positive nitrogen or argon atmosphere throughout the procedure.

Q: Can I substitute triethylamine (TEA) with another base? A: Yes, pyridine is a viable alternative for neutralizing the HCl byproduct. However, TEA is generally preferred because triethylamine hydrochloride (Et₃N·HCl) precipitates cleanly out of non-polar solvents like dichloromethane or toluene, allowing for easy removal via simple filtration [1][1]. If using pyridine, be prepared for a more rigorous aqueous workup to remove residual base.

Q: How do I safely handle the exotherm during the addition phase? A: The reaction between diols and phosphonic dichlorides is highly exothermic [1][1]. Always initiate the reaction at 0 °C using an ice bath. The dropwise addition of the electrophile not only improves yield by enforcing pseudo-high dilution but also serves as a critical safety measure to control the rate of heat generation.

References

• Title: An In-depth Technical Guide to the Synthesis of 2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide Source: Benchchem URL
• Title: Tert-Butylphosphonic Dichloride (CAS 4707-95-3)
• Title: Polymerizing Phostones: A Fast Way to In-Chain Poly(phosphonate)

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• 2. pure.ed.ac.uk [pure.ed.ac.uk]
• 3. nbinno.com [nbinno.com]

How to prevent hydrolysis degradation of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

Welcome to the technical support center for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the hydrolytic degradation of this compound.

Frequently Asked Questions (FAQs)

Q1: What is 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide and why is its stability a concern?

2-Butyl-1,3,2-dioxaphosphorinane 2-oxide is a cyclic phosphate ester. Like many organophosphorus compounds, the central phosphorus atom is electrophilic and susceptible to nucleophilic attack, particularly by water. This can lead to hydrolysis, which cleaves the phosphorinane ring, altering the molecule's structure and rendering it inactive for its intended purpose. Understanding and preventing this degradation is crucial for ensuring the accuracy and reproducibility of experimental results.

Q2: What are the primary factors that contribute to the hydrolysis of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide?

The primary factors are the presence of water, pH, and temperature. The six-membered ring of the dioxaphosphorinane structure possesses some degree of ring strain, which can contribute to its reactivity towards hydrolysis compared to acyclic analogues.[1] The rate of hydrolysis is often accelerated under acidic or basic conditions.[2][3] Elevated temperatures will also increase the rate of this degradation reaction.

Q3: How can I detect if my sample of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide has undergone hydrolysis?

Degradation can be monitored by several analytical techniques. The most common methods include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ³¹P NMR is particularly powerful for this, as the phosphorus environment will change significantly upon ring-opening. You would expect to see a shift in the ³¹P signal. ¹H and ¹³C NMR can also show the appearance of new signals corresponding to the hydrolyzed product.

• Chromatography: Techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can be used to separate the intact compound from its degradation products.[4][5] Mass spectrometry (MS) can be coupled with these techniques (LC-MS or GC-MS) to identify the molecular weights of the parent compound and its hydrolysate.[5]

Q4: What are the ideal storage conditions for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide?

To minimize hydrolysis, the compound should be stored in a tightly sealed container in a cool, dry environment.[6] Storage under an inert atmosphere (e.g., argon or nitrogen) is highly recommended to exclude moisture. A desiccator can also be used to provide a dry storage environment.

Troubleshooting Guide

This section provides solutions to common problems encountered during the handling and use of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Problem	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of the compound due to improper storage or handling.	1. Verify the purity of your sample using an appropriate analytical method (e.g., NMR, LC-MS).2. If degradation is confirmed, obtain a fresh sample.3. Review and optimize your storage and handling procedures as outlined in the protocols below.
Appearance of new peaks in NMR or chromatography	Hydrolysis of the compound.	1. Identify the degradation products by comparing the new peaks to known standards or by using mass spectrometry.2. If hydrolysis is confirmed, discard the sample and obtain a fresh one.3. Strictly adhere to anhydrous handling techniques in future experiments.
Difficulty dissolving the compound	The compound may have degraded into a less soluble product.	1. Attempt to dissolve a small amount in a different, compatible, and anhydrous solvent.2. If solubility issues persist, it is likely a sign of degradation. Analyze the sample for purity.

Experimental Protocols

Protocol 1: Long-Term Storage of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

• Ensure the compound is in a clean, dry glass vial with a tight-fitting cap.

• For optimal protection, place the vial inside a larger, sealable container with a desiccant.

• Purge the container with an inert gas (argon or nitrogen) before sealing.

• Store the container in a cool, dark place, such as a refrigerator or a freezer, depending on the compound's specific stability data (if available).

• Before use, allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the compound.

Protocol 2: Preparation of Stock Solutions

• Use only anhydrous solvents from a freshly opened bottle or a solvent purification system.

• Dry all glassware in an oven at >100°C for several hours and cool under a stream of inert gas or in a desiccator.

• Perform all manipulations under an inert atmosphere (e.g., in a glove box or using Schlenk techniques).

• Quickly weigh the desired amount of the compound and transfer it to the dried glassware.

• Add the anhydrous solvent via a syringe or cannula.

• Seal the solution container tightly and store it under the recommended conditions.

Visualizing Hydrolysis and Prevention

Hydrolysis Pathway

The following diagram illustrates the general mechanism of hydrolysis for a cyclic phosphate ester like 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Caption: Hydrolysis of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Preventative Workflow

This workflow outlines the key steps to minimize the risk of hydrolysis during your experiments.

Caption: Workflow for preventing hydrolytic degradation.

References

• (2S,5S)-5-(Methylamino)-4,4-diphenyl-1,3,2-dioxaphosphorinane-2-oxide as a preligand in palladium-catalyzed asymmetric allylic alkylation - RSC Publishing. Available at: [Link]

• The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC. Available at: [Link]

• Organophosphate Toxicity - StatPearls - NCBI Bookshelf - NIH. Available at: [Link]

• Scheme 1: (A) Alkaline hydrolysis of dioxaphospholane: the phosphorane... - ResearchGate. Available at: [Link]

• Mechanism of hydrolysis of cyclic phosphate esters | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Syntheses and Degradation of Cyclic Phosphorus Esters Derived from Saligenin and Its Analogues - J-Stage. Available at: [Link]

• The Hydrolysis of Phosphinates and Phosphonates: A Review - ResearchGate. Available at: [Link]

• 1,3,2-Dioxaphosphorinane-2-oxide, 4,4,6-trimethyl- | C6H12O3P+ - PubChem. Available at: [Link]

• ANALYTICAL METHODS - ATSDR. Available at: [Link]

• Organophosphorus Pesticide Standard (1X1 mL) - Safety Data Sheet. Available at: [Link]

• 2-butyl-1,3,2-dioxaphosphinane 2-oxide - C7H15O3P, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis. Available at: [Link]

• Synthetic pathways to the cyclic phosphate esters. Reaction conditions:... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Health monitoring, Guide for organophosphate pesticides - Safe Work Australia. Available at: [Link]

• Phosphate and phosphite synthesis by esterification, hydrolysis and oxidation. Available at: [Link]

• Dioxins: Volume II - Analytical Method for Industrial Wastes. Available at: [Link]

• Determination of Di-n-Butyl Phosphate in Organic Streams of FBTR Mixed Carbide Fuel Reprocessing Solution by Gas Chromatographic - SCIRP. Available at: [Link]

• Factors Governing the Enhanced Reactivity of Five-Membered Cyclic Phosphate Esters. Available at: [Link]

• Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. Available at: [Link]

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. Available at: [Link]

• 1,3,2-Dioxaphosphorinane, 2-hydroxy-, 2-oxide - PubChem. Available at: [Link]

• Mechanistic Insights into the Ring-Opening Polymerization of Cyclic Esters Catalyzed by Phosphonium Carboxybetaines and Catalyst Design - MDPI. Available at: [Link]

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Troubleshooting common impurities in 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide preparation

Welcome to the technical support center for the synthesis of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot impurities encountered during the preparation of this important organophosphorus compound. This document provides in-depth, experience-driven advice in a direct question-and-answer format to ensure the successful synthesis and purification of your target molecule.

Introduction to the Synthesis

The preparation of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide typically involves the cyclocondensation of 1,3-propanediol with a suitable butyl-phosphorus(V) electrophile, most commonly butylphosphonic dichloride (BuP(O)Cl₂). The reaction is generally carried out in an anhydrous solvent in the presence of a tertiary amine base, such as pyridine or triethylamine, to neutralize the hydrogen chloride (HCl) byproduct.

While the reaction appears straightforward, the hygroscopic nature of the reagents and the reactivity of the cyclic phosphonate product present several challenges. The most common issues are hydrolysis, incomplete reaction, and the formation of oligomeric byproducts. This guide will address these issues systematically.

Caption: General synthesis of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Frequently Asked Questions & Troubleshooting Guide

Impurity Identification & Analysis

Q1: My ³¹P NMR spectrum shows multiple peaks. How do I identify the product and the common impurities?

A1: ³¹P NMR spectroscopy is the most powerful tool for identifying phosphorus-containing species in your reaction mixture.[1] The chemical shift (δ) is highly sensitive to the electronic environment of the phosphorus atom. Here is a guide to interpreting your spectrum:

Compound	Structure Type	Expected ³¹P NMR Chemical Shift (δ, ppm)	Notes
Target Product	Cyclic Phosphonate Ester	+10 to +25	The exact shift can vary with solvent, but cyclic phosphonates of this type are typically found in this downfield region relative to the phosphoric acid standard.[2]
Impurity: Butylphosphonic Acid	Phosphonic Acid	+25 to +40	This is the hydrolysis product of the starting material, butylphosphonic dichloride. Its chemical shift is highly dependent on the pH and solvent.[3] In the presence of a base like pyridine, it will be deprotonated, which can shift the signal.
Impurity: 3-Hydroxypropyl Butylphosphonate	Acyclic Monoester	+20 to +35	This is the ring-opened hydrolysis product of your target molecule. As an acyclic phosphonate, it will have a chemical shift similar to, but distinct from, the cyclic ester and the free acid.
Impurity: Oligomeric Species	Linear Polyphosphate Ester	+15 to +30 (broad)	Oligomers or polymers formed by uncontrolled ring-opening will often appear as a broader signal or a series of closely spaced peaks in the same general region as the cyclic and acyclic esters.[4]
**Unreacted Starting Material (e.g., BuP(O)Cl₂) **	Phosphonyl Dichloride	+45 to +55	If the reaction is incomplete, you may see a signal corresponding to the starting phosphonyl dichloride. This is often a sharp singlet.

Note: All chemical shifts are referenced to 85% H₃PO₄ (δ = 0 ppm). It is recommended to run spectra of your starting materials for precise reference.[5]

Troubleshooting Common Impurities

Q2: I have a significant peak in the +25 to +40 ppm region of my ³¹P NMR, which I suspect is butylphosphonic acid. What caused this and how can I prevent it?

A2: The presence of butylphosphonic acid indicates the hydrolysis of your starting material, butylphosphonic dichloride, before it could react with the diol. This is a very common issue caused by exposure to moisture.

Causality: Butylphosphonic dichloride is highly reactive towards water. Even trace amounts of moisture in your solvent, on your glassware, or in the 1,3-propanediol can lead to rapid hydrolysis, forming the phosphonic acid and releasing HCl.

Caption: Hydrolysis of butylphosphonic dichloride starting material.

Prevention Protocol:

• Glassware: Ensure all glassware is oven-dried at >120 °C for several hours and cooled under a stream of dry nitrogen or argon, or in a desiccator immediately before use.

• Solvents: Use anhydrous solvents. Packaged anhydrous solvents are recommended. If using a solvent from a still, ensure it is properly dried (e.g., over sodium/benzophenone for THF or distilled from CaH₂ for dichloromethane).

• Reagents: 1,3-propanediol is hygroscopic. It should be distilled from a drying agent (like CaH₂) or purchased in an anhydrous grade and handled under an inert atmosphere.

• Reaction Atmosphere: The entire reaction, including reagent transfers, should be conducted under a positive pressure of an inert gas (nitrogen or argon) using Schlenk line or glovebox techniques.[6]

Q3: My main impurity appears to be the ring-opened product, 3-hydroxypropyl butylphosphonate. Why did my product hydrolyze and how can I fix this?

A3: This impurity forms from the hydrolysis of the desired cyclic product, either during the reaction or, more commonly, during the workup and purification steps. The six-membered dioxaphosphorinane ring, while more stable than a five-membered ring, is still susceptible to nucleophilic attack by water, especially under acidic or basic conditions.[7][8]

Causality: During the workup, if you quench the reaction with water or use aqueous washes (e.g., to remove pyridinium salts) while the solution is still acidic or basic, you can promote ring-opening. The phosphorus center is electrophilic and attack by water leads to a tetrahedral intermediate that collapses to the linear, ring-opened product.

Troubleshooting Workflow:

Caption: Recommended vs. problematic workup workflow.

Mitigation and Purification Protocol:

• Anhydrous Workup: Avoid aqueous washes if possible. After the reaction is complete, filter the mixture under an inert atmosphere to remove the precipitated pyridinium hydrochloride. Wash the salt with a small amount of fresh, anhydrous solvent to recover any trapped product.[6]

• Neutralization: If an aqueous wash is necessary, first carefully neutralize the reaction mixture. Cool the mixture in an ice bath and add a saturated, but neutral, salt solution like brine. Extract the product quickly into a non-polar organic solvent (e.g., ethyl acetate or dichloromethane).

• Drying: Thoroughly dry the organic extracts with a suitable drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure.

• Purification: The final product is often purified by vacuum distillation or silica gel chromatography. Ensure the silica gel is properly dried and consider using a solvent system containing a small amount of a neutralizer like triethylamine (e.g., 0.5%) to prevent on-column degradation.

Q4: My yield is low and I have a broad signal in my ³¹P NMR, suggesting oligomers. What is causing this?

A4: The formation of linear oligomers or polymers is a classic side reaction in this type of synthesis. It results from intermolecular reactions competing with the desired intramolecular cyclization.

Causality: This occurs when a nucleophile (like the hydroxyl group of another 1,3-propanediol molecule) attacks a phosphonylated intermediate before it has a chance to cyclize. This is favored under conditions of high concentration or if the electrophile is added too quickly. This process is mechanistically similar to a ring-opening polymerization, where the end of one chain attacks another cyclic monomer.[9]

Prevention Protocol:

• High-Dilution Conditions: Running the reaction at a lower concentration (e.g., 0.1 M) favors the intramolecular cyclization reaction over intermolecular polymerization.

• Slow Addition: Add the butylphosphonic dichloride solution dropwise to the stirred solution of 1,3-propanediol and base over a prolonged period (e.g., 1-2 hours) at a low temperature (e.g., 0 °C). This keeps the concentration of the reactive electrophile low at all times, promoting the desired cyclization.

• Stoichiometry: Ensure accurate stoichiometry. An excess of the diol can sometimes lead to the formation of diol-capped dimers and oligomers.

References

• Fragments of ¹H (top) and ³¹P (bottom) NMR spectra of tert-butylphosphonic acid dissolved in CDF3/CDF2Cl at 130 K. [Link]

• Atherton–Todd reaction. In Wikipedia. [Link]

• Chen, J., et al. (2020). A phosphoryl radical-initiated Atherton–Todd-type reaction under open air. Chemical Communications. [Link]

• Kolodych, S., et al. (2021). Atherton–Todd reaction: mechanism, scope and applications. Beilstein Journal of Organic Chemistry. [Link]

• Sipala, C., et al. (2015). Synthesis of γ-hydroxypropyl P-chirogenic (±)-phosphorus oxide derivatives by regioselective ring-opening of oxaphospholane 2-oxide precursors. Beilstein Journal of Organic Chemistry. [Link]

• Billman, J. H., & May, R. T. (1968). 1,3,2-dioxaphosphorinane 2-oxides. I. Preparation of some 2-alkoxy, 2-acyl, and 2-hydroxy-5-alkyl-5-nitrol-1,3,2-dioxaphosphorinane 2-oxides as potential antitumor agents. Journal of Pharmaceutical Sciences, 57(9), 1622–1625. [Link]

• Hirao, T., et al. (2011). Review on Modern Advances of Chemical Methods for the Introduction of a Phosphonic Acid Group. Chemical Reviews, 111(10), 6547–6594. [Link]

• Kamaletdinova, R. I., et al. (2017). Synthesis of 1,3,2-Dioxoazaphospholanes. Oriental Journal of Chemistry, 33(3), 1547-1551. [Link]

• Stec, W. J., & Lopusinski, A. (1975). Stereochemistry of the Atherton-Todd reaction. Tetrahedron, 31(15), 1583-1586. [Link]

• Reich, H. J. ³¹P NMR Chemical Shifts. Organic Chemistry Data. [Link]

• Steffen, B. (2017). ³¹P chemical shifts. Steffen's Chemistry Pages. [Link]

• ³¹P NMR Chemical Shift of Phosphorous Compounds. [Link]

• Duddeck, H., & Hricovíni, M. (1990). Tendencies of ³¹P chemical shifts changes in NMR spectra of nucleotide derivatives. Nucleic Acids Research, 18(18), 5547–5566. [Link]

• Phosphorus-31 nuclear magnetic resonance. In Wikipedia. [Link]

• Gorenstein, D. G. (Ed.). (1984).

• Oligomeric Phosphate Ester. Ataman Kimya. [Link]

• Quantitative ³¹P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. (2024). Molecules, 29(1), 226. [Link]

• Westheimer, F. H. (1987). Why nature chose phosphates. Science, 235(4793), 1173–1178. [Link]

• Gorenstein, D. G. (1983). Nonbiological aspects of phosphorus-31 NMR spectroscopy. Progress in Nuclear Magnetic Resonance Spectroscopy, 16(1), 1-98.

• 2-Butyl-1,3,2-dioxaphosphinane 2-oxide. ChemSynthesis. [Link]

• Ring Opening of Glycerol Cyclic Phosphates Leads to a Diverse Array of Potentially Prebiotic Phospholipids. (2023). Journal of the American Chemical Society. [Link]

• Harris, R. K., & Becker, E. D. (2002). NMR nomenclature. Nuclear spin properties and conventions for chemical shifts (IUPAC Recommendations 2001). Pure and Applied Chemistry, 73(11), 1795-1818.

• 2-Hydroxy-1,3,2-dioxaphosphorinane 2-oxide. NextSDS. [Link]

• Ring-Opening Polymerization. Chemistry LibreTexts. [Link]

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• 5. Phosphorus-31 nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
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• 7. A phosphoryl radical-initiated Atherton–Todd-type reaction under open air - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. BJOC - Synthesis of γ-hydroxypropyl P-chirogenic (±)-phosphorus oxide derivatives by regioselective ring-opening of oxaphospholane 2-oxide precursors [beilstein-journals.org]
• 9. operations.ok.ubc.ca [operations.ok.ubc.ca]

Technical Support Center: Optimizing Catalyst Load for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide Reactions

Welcome to the Technical Support Center for organophosphorus catalysis. 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide is a highly versatile cyclic secondary phosphine oxide (SPO). In synthetic workflows, it functions either as a nucleophilic substrate in cross-coupling reactions (e.g., the Hirao reaction) to form C–P bonds, or as an air-stable heteroatom-substituted secondary phosphine oxide (HASPO) pre-ligand for transition-metal catalysis[1].

Optimizing the catalyst loading for this specific cyclic phosphonate requires a deep understanding of its tautomeric behavior, coordination kinetics, and the stereoelectronic constraints of the 1,3,2-dioxaphosphorinane ring[2]. This guide provides field-proven troubleshooting insights, quantitative optimization data, and self-validating protocols to ensure reproducible results.

Troubleshooting FAQs: Mechanistic Insights & Catalyst Optimization

Q1: Why does my cross-coupling yield drop precipitously when I reduce the Palladium catalyst load below 5 mol%? A: The root cause is catalyst poisoning driven by the tautomeric equilibrium of the substrate. 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide exists in an equilibrium between the pentavalent phosphine oxide (P=O) and the trivalent phosphinous acid (P–OH)[3]. The trivalent P–OH tautomer is a strong σ -donor. At low catalyst loadings (high substrate-to-palladium ratios), excess P–OH tautomers can over-coordinate to the Pd(II) intermediate, forming catalytically inactive bis- or tris-phosphite complexes. Maintaining a catalyst load of 5–10 mol% ensures that the rate of transmetalation and reductive elimination outpaces off-cycle over-coordination.

Q2: How does the choice of base influence the optimal catalyst loading? A: The base plays a dual role: it promotes the P=O ⇌ P–OH tautomerization and neutralizes the HX byproduct generated during the catalytic cycle[3]. Weak bases (like K2​CO3​ ) often result in sluggish tautomerization, requiring higher temperatures or higher catalyst loads (e.g., >8 mol%) to maintain turnover. Switching to a base with a softer, more soluble counterion (e.g., Cs2​CO3​ ) accelerates the coordination of the phosphite to the metal center, allowing you to lower the catalyst load to 4–5 mol% without sacrificing the Turnover Number (TON).

Q3: My reaction yields a mixture of diastereomers. Can catalyst loading affect the stereoselectivity of the cyclic phosphonate? A: Yes. The 1,3,2-dioxaphosphorinane ring is subject to strong anomeric and steric effects, resulting in axial and equatorial P=O epimers[2]. demonstrate that the axial isomers are generally more reactive[2]. If your catalyst load is too high, the reaction may proceed too rapidly, overriding the kinetic differentiation between epimers and lowering the diastereomeric ratio (dr). A precisely optimized catalyst load (typically 5 mol%) coupled with a bulky ligand (e.g., Xantphos) maximizes stereocontrol.

Q4: Can I use 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide as a ligand rather than a substrate? A: Absolutely. As a HASPO pre-ligand, it coordinates to metals (like Ni or Pd) to form highly active, electron-rich bimetallic or monometallic catalysts[1]. When optimizing it as a ligand, the causality shifts: you must strictly maintain a 2:1 or 1:1 Ligand-to-Metal ratio. Deviating from this stoichiometry will leave uncoordinated metal sites (leading to aggregation/blacking out) or excess ligand (competing with the substrate).

Pathway Visualization

Fig 1. Tautomerization and Pd-coordination pathway of the cyclic phosphonate.

Quantitative Data: Catalyst Load Optimization

The following table summarizes the optimization of Pd(OAc)2​ loading in the model Hirao cross-coupling of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide with 4-bromoanisole.

Entry	Catalyst Load (mol%)	Base (1.5 eq)	Time (h)	Yield (%)	TON	Mechanistic Observation
1	1.0	K2​CO3​	24	15	15.0	Catalyst poisoning (bis-phosphite formation).
2	2.5	K2​CO3​	24	42	16.8	Incomplete conversion; catalyst deactivated.
3	5.0	K2​CO3​	12	88	17.6	Optimal baseline for standard synthesis.
4	5.0	Cs2​CO3​	8	95	19.0	Accelerated kinetics due to Cs+ solubility effect.
5	10.0	Cs2​CO3​	8	96	9.6	Diminishing returns; lower dr observed.

Note: Reactions performed at 80°C in anhydrous DMF. Yields determined by 31P NMR using an internal standard.

Self-Validating Experimental Protocol

To ensure reproducibility and prevent catalyst deactivation, this protocol incorporates a self-validating analytical checkpoint before the thermal reaction cycle begins.

Step-by-Step Methodology

• Reagent Preparation (Inert Atmosphere):

  • Action: In a nitrogen-filled glovebox, weigh 5.0 mol% Pd(OAc)2​ , 5.5 mol% Xantphos (ligand), and 1.5 equivalents of anhydrous Cs2​CO3​ into an oven-dried Schlenk tube.

  • Causality: While the SPO substrate is air-stable, the active Pd(0) species generated in situ is highly sensitive to oxygen.

• Pre-Activation & Tautomerization:

  • Action: Add 1.0 equivalent of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide and 2.0 mL of degassed anhydrous DMF. Stir at room temperature for 30 minutes.

  • Causality: This pre-stirring period allows the base to promote the P=O to P–OH tautomerization and facilitates the initial ligand exchange to form the active Pd-phosphinite complex[3].

• Self-Validation Checkpoint ( 31P NMR):

  • Action: Extract a 50 μ L aliquot, dilute in C6​D6​ , and acquire a rapid 31P NMR spectrum.

  • Validation: You must observe a downfield shift from the starting material signal ( ∼ 20-25 ppm) to a new signal ( ∼ 100-115 ppm), confirming successful Pd-coordination of the phosphinous acid tautomer. Do not proceed until this shift is observed.

• Electrophile Addition & Thermal Cycle:

  • Action: Add 1.2 equivalents of the aryl halide (e.g., 4-bromoanisole). Seal the tube and heat to 80°C for 8–12 hours.

  • Causality: Heating drives the oxidative addition of the aryl halide and the subsequent reductive elimination to form the C–P bond.

• Reaction Quench & Analysis:

  • Action: Cool to room temperature, dilute with ethyl acetate, and wash with water to remove DMF and inorganic salts. Analyze the organic layer via HPLC or 31P NMR to determine the conversion and diastereomeric ratio (dr)[2].

Fig 2. Step-by-step experimental workflow for catalyst load optimization.

References

• Advances in Homogeneous Catalysis Using Secondary Phosphine Oxides (SPOs): Pre-ligands for Metal Complexes. CHIMIA International Journal for Chemistry, 2016.

• Nickel-Catalyzed Atroposelective C–H Alkylation Enabled by Bimetallic Catalysis with Air-Stable Heteroatom-Substituted Secondary Phosphine Oxide Preligands. Journal of the American Chemical Society, 2024.

• Kinetically Controlled Stereoselective Synthesis of 2-Oxo-2-aryl-1,3,2-dioxaphosphorinane Derivatives via a Palladium-Catalyzed Reaction. The Journal of Organic Chemistry, 2024.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Resolving peak overlaps in NMR spectra of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

Technical Support Center: Advanced NMR Spectroscopy

Topic: Resolving Peak Overlaps in NMR Spectra of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Challenge of Spectral Complexity

Welcome to the technical support guide for resolving NMR spectral complexities of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide. As a Senior Application Scientist, I understand that obtaining a clean, well-resolved NMR spectrum for this molecule can be challenging. Its structure inherently leads to spectral complications due to a combination of factors: the conformational flexibility of the six-membered ring, the presence of a stereogenic phosphorus center leading to diastereomers, and signal crowding from the butyl group protons.

This guide is structured as a series of questions and answers to directly address the issues you may encounter. We will move from fundamental concepts and simple experimental adjustments to advanced 2D NMR techniques and the use of chiral auxiliaries, providing not just protocols, but the strategic reasoning behind each step.

Frequently Asked Questions (FAQs)

Q1: Why are the ¹H and ¹³C NMR spectra of my 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide sample so complex and overlapping?

A1: The spectral complexity arises from several key structural features of the molecule:

• Conformational Dynamics: The 1,3,2-dioxaphosphorinane ring is not static; it exists in a dynamic equilibrium of conformations, most commonly chair forms.[1][2][3] The substituents on the ring (the butyl group at the phosphorus atom and the phosphoryl oxygen) can be in either axial or equatorial positions. If the rate of interconversion between these conformers is on the same timescale as the NMR experiment, it can lead to broadened peaks or the presence of multiple distinct sets of signals for each conformer.[4]

• Stereoisomerism: The phosphorus atom in the ring is a stereocenter. Therefore, unless your synthesis is stereospecific, your sample is likely a mixture of diastereomers. Diastereomers are different chemical compounds and will have distinct NMR spectra.[5] This means that for every nucleus, you can expect to see at least two different signals (one for each diastereomer), immediately doubling the spectral complexity.

• Signal Crowding: The butyl group contains several methylene (-CH₂-) groups whose proton signals often have very similar chemical shifts, leading to significant overlap in the 1-2 ppm region of the ¹H NMR spectrum. Similarly, the protons on the dioxaphosphorinane ring can also be in crowded regions.

Troubleshooting Guide: From Simple Adjustments to Advanced Solutions

This section provides a logical workflow for systematically resolving spectral overlap. We begin with straightforward modifications to your experimental setup before escalating to more advanced NMR experiments.

Logical Workflow for Troubleshooting Peak Overlap

Caption: A workflow for diagnosing and resolving NMR peak overlap.

Q2: My peaks are broad and ill-defined. What is the first thing I should try?

A2: Broad peaks often indicate a dynamic process, such as the conformational chair-flipping of the dioxaphosphorinane ring. The first and most effective strategy is Variable Temperature (VT) NMR .[6][7]

• The Rationale: By changing the temperature, you alter the rate of the dynamic exchange.

  • Lowering the Temperature: This slows the exchange. If you go low enough, you can "freeze out" the individual conformers. The single broad peak will resolve into two or more sharp peaks, one for each distinct conformer present.

  • Increasing the Temperature: This speeds up the exchange. If you go high enough, the exchange becomes so fast that the NMR spectrometer only "sees" a time-averaged structure, which can result in a single, sharp peak.

Experimental Protocol: Variable Temperature (VT) ¹H NMR

• Sample Preparation: Prepare your sample in a solvent with a wide liquid temperature range, such as deuterated toluene (Toluene-d₈) or a Freon mixture.[4] Ensure the concentration is optimized for good signal-to-noise.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 25 °C).

• Cooling: Decrease the spectrometer temperature in 10-15 °C increments (e.g., to 10 °C, 0 °C, -10 °C, etc.). Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.

• Observe Changes: Look for the coalescence point (the temperature at which the exchanging signals merge into the broadest peak) and the low-temperature regime where the signals become sharp again but are now separated.

• Heating (Optional): If low temperature further complicates the spectrum, try increasing the temperature in 10-15 °C increments (e.g., to 40 °C, 55 °C, 70 °C). This may average out the conformers into a single set of sharp peaks, simplifying the spectrum.[6]

Q3: I've tried VT-NMR, but the ¹H spectrum is still too crowded to interpret, especially in the butyl and ring regions. What is the next step?

A3: When one-dimensional techniques are insufficient, you must move to two-dimensional (2D) NMR. These experiments add a second frequency dimension, which disperses the signals and reveals their relationships, allowing you to resolve overlap and piece together the molecular structure.[8][9]

Step 1: Establish Proton-Proton Connectivity with ¹H-¹H COSY

• The Rationale: A Correlation Spectroscopy (COSY) experiment identifies which protons are spin-spin coupled to each other (typically through 2 or 3 bonds).[5][8] This allows you to trace out the entire spin system of the butyl group and the separate spin system of the dioxaphosphorinane ring, even if their signals overlap in the 1D spectrum.

• What to Look For: The 1D spectrum appears on the diagonal. Off-diagonal "cross-peaks" connect protons that are coupled. For example, you will see a cross-peak connecting the -CH₃ protons of the butyl group to the adjacent -CH₂- protons.

Step 2: Link Protons to their Attached Carbons with ¹H-¹³C HSQC

• The Rationale: A Heteronuclear Single Quantum Coherence (HSQC) spectrum correlates each proton with the carbon atom it is directly bonded to.[5][8] Since ¹³C spectra have a much wider chemical shift range than ¹H spectra, overlapping proton signals are often resolved when they are attached to carbons with different chemical shifts.

• What to Look For: This is a 2D map with the ¹H spectrum on one axis and the ¹³C spectrum on the other. Each peak in the map shows a one-bond connection between a specific proton and a specific carbon. This is the most reliable way to assign the heavily overlapped methylene proton signals.

Step 3: Confirm the Skeleton and Isomeric Structure with ¹H-¹³C HMBC

• The Rationale: A Heteronuclear Multiple Bond Correlation (HMBC) spectrum is similar to an HSQC, but it shows correlations between protons and carbons over longer ranges (typically 2-4 bonds).[5][10] This is incredibly powerful for piecing together the entire molecular skeleton. It can confirm the connection of the butyl group to the phosphorus atom by showing a correlation from the first -CH₂- protons of the butyl group to the carbons in the dioxaphosphorinane ring. It is also invaluable for distinguishing diastereomers, which will have subtle but distinct differences in their long-range correlations.

Technique	Information Gained	When to Use It
¹H-¹H COSY	Shows which protons are coupled to each other (J-coupling).	To trace out individual spin systems (e.g., the butyl chain) when ¹H signals overlap.
¹H-¹³C HSQC	Connects protons to their directly attached carbons.	To resolve overlapping ¹H signals by spreading them out in the ¹³C dimension. Essential for unambiguous assignment.
¹H-¹³C HMBC	Shows long-range (2-4 bond) correlations between protons and carbons.	To assemble the molecular skeleton, confirm connectivity across heteroatoms (like P), and differentiate isomers.
¹H-³¹P HMBC	Shows long-range correlations between protons and the phosphorus nucleus.	Specifically useful for organophosphorus compounds to confirm which protons are spatially close or connected through bonds to the P atom.[10]

Q4: My main problem is differentiating the two diastereomers. Their signals are very close. How can I resolve them?

A4: When diastereomeric signals are nearly identical, you need a method to selectively alter the chemical environment of one diastereomer relative to the other. The best way to achieve this is by using a Chiral Solvating Agent (CSA) .[11][12]

• The Rationale: Enantiomers have identical NMR spectra in an achiral solvent. Diastereomers have different spectra, but the differences might be very small. A CSA is a chiral molecule that is added to your NMR sample. It forms weak, transient, non-covalent complexes with both of your diastereomers. Because your analyte and the CSA are both chiral, the two resulting complexes (Analyte-Diastereomer-1/CSA and Analyte-Diastereomer-2/CSA) are also diastereomeric and have different energies and geometries. This difference is reflected in the NMR spectrum, where the signals for the two original diastereomers are now shifted by different amounts, improving their separation.[11][13] This effect is often most pronounced in the ³¹P NMR spectrum for organophosphorus compounds.[13][14]

Choosing the Right Chiral Solvating Agent

For organophosphorus compounds, several classes of CSAs have proven effective:

• Cyclodextrins: α-Cyclodextrin is a cost-effective and versatile CSA for organophosphorus compounds like phosphonates.[14]

• Amino Acid Derivatives: N-acylated amino acids, such as Fmoc-Trp(Boc)-OH, are excellent for differentiating a wide range of chiral phosphorus compounds.[13]

• Cinchona Alkaloids: Quinine and cinchonidine are classic CSAs used for determining the enantiomeric composition of hydroxyphosphonates.[11]

Experimental Protocol: Using a Chiral Solvating Agent (CSA)

• Baseline Spectra: Dissolve a known quantity of your 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide in a suitable deuterated solvent (e.g., CDCl₃) and acquire both ¹H and ³¹P{¹H} NMR spectra. This is your reference.

• Prepare CSA Stock: Prepare a stock solution of your chosen CSA (e.g., Fmoc-Trp(Boc)-OH) in the same deuterated solvent.

• Titration: Add a small aliquot of the CSA stock solution to your NMR tube (e.g., 0.2 equivalents). Shake the tube gently to mix.

• Acquire Spectra: Re-acquire the ¹H and ³¹P{¹H} NMR spectra. Compare them to the baseline. Look for the separation (ΔΔδ) of the diastereomeric signals.

• Optimize: Continue adding the CSA in small increments (e.g., to 0.5, 1.0, 1.5 equivalents), acquiring spectra after each addition. The optimal separation is usually found at a specific analyte-to-CSA ratio. Adding too much CSA can cause line broadening and obscure the results.

Logic for Choosing a Resolution Method

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• 4. iris.unibas.it [iris.unibas.it]
• 5. creative-biostructure.com [creative-biostructure.com]
• 6. Variable Temperature NMR Spectroscopy | Spectrometer [nmr.oxinst.com]
• 7. Temperature dependence of NMR chemical shifts: Tracking and statistical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. eqnmr.hms.harvard.edu [eqnmr.hms.harvard.edu]
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• 11. application.wiley-vch.de [application.wiley-vch.de]
• 12. arpi.unipi.it [arpi.unipi.it]
• 13. chem.tamu.edu [chem.tamu.edu]
• 14. spectroscopyonline.com [spectroscopyonline.com]

Long-term storage and handling best practices for cyclic phosphonates

Welcome to the Technical Support Center for the handling, storage, and application of cyclic phosphonates. Cyclic phosphonates are highly valuable in modern drug development—particularly in liver-targeted "HepDirect" prodrug technologies and cyclic dinucleotide STING agonists[1][2]. However, their unique chemical architecture makes them highly susceptible to environmental degradation.

This guide is designed for research scientists and drug development professionals. It provides field-proven troubleshooting steps, mechanistic insights, and self-validating protocols to ensure the integrity of your cyclic phosphonate compounds.

Part 1: Core Principles of Cyclic Phosphonate Stability

To troubleshoot cyclic phosphonates, one must first understand the causality behind their instability. Unlike acyclic phosphonates, which are remarkably stable in mammalian systems and aqueous environments, cyclic phosphonates possess significant ring strain [1][3].

When exposed to trace moisture, the phosphorus atom undergoes nucleophilic attack by water. The reaction proceeds through a trigonal-bipyramidal transition state. The thermodynamic drive to relieve the strain of the 5- or 6-membered ring drastically lowers the activation energy required for hydrolysis, leading to rapid, irreversible ring-opening and loss of pharmacological activity[3][4].

Quantitative Stability Comparison

Table 1: Relative hydrolysis rates of phosphonates based on structural ring strain.

Compound Type	Ring Size	Relative Hydrolysis Rate (vs. Acyclic)	Primary Degradation Pathway
Acyclic Phosphonate	N/A	1x (Baseline)	Very slow P-O / P-C cleavage
Cyclic Phosphonate	6-membered	~10² - 10³x faster	Exocyclic / Endocyclic cleavage
Cyclic Phosphonate	5-membered	~10⁵ - 10⁶x faster	Rapid Endocyclic ring opening
Cyclic Phosphonamidate	4-membered	> 10⁸x faster	Extremely rapid P-N fission

(Data synthesized from ab initio calculations and hydrolytic kinetic studies[3][4][5])

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My in vitro cellular assay showed a sudden drop in prodrug potency. What happened?

Root Cause: The most common culprit is moisture-induced hydrolysis of the stock solution due to repeated freeze-thaw cycles. Mechanistic Explanation: Every time a vial is removed from a -80°C freezer and opened before reaching room temperature, atmospheric moisture condenses inside the vial. Because cyclic phosphonates are exponentially more reactive to water than acyclic variants, even micro-droplets of condensation will initiate rapid ring-opening hydrolysis[3]. Solution: Never reuse aliquots. Transition to a single-use aliquot system using anhydrous solvents (see Protocol 1).

Q2: How do cyclic phosphonate prodrugs survive in the bloodstream if they are so sensitive to hydrolysis?

Root Cause: Strategic structural shielding. Mechanistic Explanation: Technologies like HepDirect utilize specific cyclic 1,3-propanyl esters that are sterically hindered enough to resist non-specific plasma esterases and spontaneous hydrolysis in the blood. They remain intact until they reach the liver, where they are specifically oxidized by the CYP3A4 enzyme[2][6]. This oxidation creates a hemiketal intermediate that spontaneously collapses, releasing the active acyclic phosphonate payload directly into the hepatocyte.

CYP3A4-mediated activation pathway of cyclic phosphonate prodrugs.

Q3: I need to formulate my cyclic phosphonate for an animal study. Can I use standard PBS?

Root Cause: Aqueous buffer incompatibility for long-term storage. Mechanistic Explanation: Storing cyclic phosphonates in Phosphate-Buffered Saline (PBS) for more than a few hours will lead to significant degradation. The aqueous environment acts as a constant source of nucleophiles. Solution: Formulate the compound in an anhydrous vehicle (e.g., PEG400/DMSO mixtures) for storage. If an aqueous vehicle like PBS is strictly required for dosing, the compound must be formulated immediately prior to injection (within 30-60 minutes) and kept on ice to suppress the thermodynamic kinetics of hydrolysis.

Moisture-induced hydrolysis pathway of strained cyclic phosphonates.

Part 3: Step-by-Step Experimental Methodologies

Protocol 1: Preparation and Storage of Anhydrous Stock Solutions

To prevent the degradation pathways outlined above, strict adherence to anhydrous handling is required.

• Equilibration: Remove the lyophilized vial of the cyclic phosphonate from the -20°C freezer. Place it in a vacuum desiccator and allow it to equilibrate to room temperature for at least 30 minutes. Causality: Opening a cold vial pulls moisture from the ambient air directly onto the hygroscopic powder.

• Inert Atmosphere: Transfer the vial to a glove box or use a Schlenk line to purge the vial with dry Argon or Nitrogen gas.

• Reconstitution: Dissolve the powder using strictly anhydrous solvent (e.g., anhydrous DMSO with water content ≤ 0.005%, stored over molecular sieves).

• Aliquoting: Divide the stock solution into single-use, amber glass vials (to prevent UV-induced radical degradation).

• Cryopreservation: Snap-freeze the aliquots in liquid nitrogen and transfer immediately to a -80°C freezer for long-term storage.

Protocol 2: Self-Validating ³¹P NMR Stability Assessment

If you suspect your cyclic phosphonate has degraded, LC-MS can sometimes be misleading due to in-source fragmentation. ³¹P Nuclear Magnetic Resonance (NMR) is the gold standard for monitoring phosphorus ring integrity. This protocol includes a built-in positive control to validate the assay's sensitivity.

• Baseline Acquisition: Prepare a 10 mM solution of your cyclic phosphonate in anhydrous DMSO- d6​ . Acquire a baseline ³¹P NMR spectrum. Intact cyclic phosphonates typically exhibit a distinct chemical shift (often further downfield due to ring constraints) compared to their acyclic counterparts.

• Positive Control Spiking (Self-Validation): Withdraw half of the sample into a separate NMR tube and spike it with 5% D2​O (Deuterium Oxide) to deliberately induce hydrolysis.

• Kinetic Monitoring: Incubate both tubes at 37°C. Acquire spectra at 1h, 4h, and 24h.

• Data Interpretation: The anhydrous tube should remain unchanged. In the D2​O -spiked tube, you will observe the disappearance of the original peak and the emergence of a new upfield peak corresponding to the acyclic, ring-opened phosphonate monoester. If the spiked tube shows degradation but your experimental tube does not, you have successfully validated both the stability of your sample and the diagnostic power of your assay.

References

• Prodrugs of phosphonates and phosphates: crossing the membrane barrier. National Center for Biotechnology Information (PMC). 1

• Metabolic Activation of Pradefovir by CYP3A4 and Its Potential as an Inhibitor or Inducer. National Center for Biotechnology Information (PMC). 2

• Metabolic Activation of the Anti-Hepatitis C Virus Nucleotide Prodrug PSI-352938. Antimicrobial Agents and Chemotherapy (ASM Journals). 6

• Ring Strain Energies from ab Initio Calculations. Journal of the American Chemical Society (ACS Publications). 3

• Hydrolysis of cyclic phosphoramides. Evidence for syn lone pair catalysis. National Center for Biotechnology Information (PubMed). 4

• Large rate enhancement for the hydrolysis of a four-membered ring phosphonamidate. ResearchGate. 5

Sources

• 1. Prodrugs of phosphonates and phosphates: crossing the membrane barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic Activation of Pradefovir by CYP3A4 and Its Potential as an Inhibitor or Inducer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Hydrolysis of cyclic phosphoramides. Evidence for syn lone pair catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]

Reducing byproducts during the oxidation of 2-Butyl-1,3,2-dioxaphosphorinane

Welcome to the advanced troubleshooting and methodology guide for the oxidation of 2-butyl-1,3,2-dioxaphosphorinane. Converting this cyclic P(III) phosphonite to its P(V) phosphonate counterpart (2-butyl-2-oxo-1,3,2-dioxaphosphorinane) is a fundamental transformation in organophosphorus drug development. However, the 1,3,2-dioxaphosphorinane ring is highly susceptible to side reactions during oxidation.

This guide is designed for research scientists and synthesizes mechanistic causality, strategic reagent selection, and self-validating protocols to eliminate byproducts.

Mechanistic Causality of Byproduct Formation

To stop byproducts, you must first understand the physicochemical forces driving their formation. The oxidation of 2-substituted 1,3,2-dioxaphosphorinanes is not a simple functional group interconversion; it is a delicate balance of stereoelectronic effects[1].

• Hydrolytic Ring-Opening (The Primary Failure Mode): The transition state of the phosphorus center during oxidation is highly electrophilic. If adventitious water is present, it acts as a potent nucleophile, attacking the phosphorus atom and cleaving the P–O bond of the dioxaphosphorinane ring[2]. This results in acyclic butyl phosphonate byproducts.

• Epimerization (Stereochemical Byproducts): The 1,3,2-dioxaphosphorinane ring adopts a chair conformation, meaning the resulting P=O bond can be either axial or equatorial. The oxidation of trivalent phosphorus can proceed with retention or inversion depending on the thermal energy and the specific oxidant used[1]. Uncontrolled exothermic spikes provide the activation energy required for the kinetically favored product to equilibrate into a thermodynamic mixture of epimers[3].

• Acid-Catalyzed Cleavage: When using peroxyacids (like mCPBA), the resulting carboxylic acid byproduct can protonate the ring oxygen, drastically lowering the activation barrier for nucleophilic ring-opening.

Mechanistic pathways during the oxidation of 2-butyl-1,3,2-dioxaphosphorinane.

Strategic Reagent Selection

The choice of oxidant dictates the byproduct profile. Aqueous oxidants must be strictly avoided to prevent the destruction of the cyclic framework.

Table 1: Comparative Analysis of Oxidants and Byproduct Profiles

Oxidant System	Solvent Matrix	Epimerization Risk	Ring-Opening Risk	Typical Yield	Mechanistic Causality & Notes
Aqueous H₂O₂ (30%)	THF / Water	High	Critical	< 40%	Water acts as a potent nucleophile, attacking the P(V) intermediate and cleaving the ring[2].
I₂ / H₂O	Pyridine / THF	Moderate	High	50-60%	Requires strict stoichiometric control of water; pyridine acts as an acid scavenger but moisture risk remains[2].
mCPBA	Anhydrous DCM	Moderate	Low	75-85%	m-Chlorobenzoic acid byproduct can act as an acid catalyst for ring-opening if not rapidly neutralized.
TBHP (in decane)	Anhydrous DCM	Low	Low	> 90%	Anhydrous conditions prevent hydrolysis; bulky tert-butoxide leaving group minimizes secondary attack.

Self-Validating Experimental Protocol

To achieve >90% yield of the target cyclic phosphonate while suppressing epimerization and hydrolysis, utilize this kinetically controlled, anhydrous protocol[3].

Objective: Convert the P(III) precursor to the P(V) oxide using tert-butyl hydroperoxide (TBHP).

Step-by-Step Methodology

• System Preparation (The "Dry" Baseline): Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity Argon (repeat 3x). Causality: 1,3,2-dioxaphosphorinanes are highly hygroscopic. Ambient moisture will pre-hydrolyze the P(III) starting material before oxidation begins.

• Substrate Dissolution: Dissolve 2-butyl-1,3,2-dioxaphosphorinane (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M. Cool the solution to -78 °C using a dry ice/acetone bath.

• Kinetically Controlled Oxidation: Dropwise add TBHP (5.5 M in decane, 1.05 eq) over 30 minutes using a syringe pump. Causality: Slow addition prevents localized exothermic spikes. Rapid heating provides the activation energy required for thermodynamic equilibration to the equatorial epimer[3].

• Self-Validation Checkpoint (In-Process ³¹P NMR): After 1 hour at -78 °C, extract a 0.1 mL aliquot under Argon. Dilute in anhydrous CDCl₃ and acquire a rapid ³¹P NMR spectrum. Follow the decision tree below.

• Quenching and Isolation: Once validated, quench the reaction at -78 °C with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to destroy unreacted peroxides. Warm to room temperature, extract with DCM, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

³¹P NMR self-validation decision tree for monitoring reaction progress.

Diagnostic FAQs

Q: My isolated product shows a complex multiplet in the ¹H NMR around 4.0-4.2 ppm instead of the expected distinct axial/equatorial splitting for the ring protons. What happened? A: You have likely formed a mixture of axial and equatorial P=O epimers. The stereochemistry of oxidation in 2-substituted 1,3,2-dioxaphosphorinanes is highly sensitive to temperature[1]. To fix this, ensure your oxidation is kinetically controlled by maintaining a strict -78 °C environment during the entire oxidant addition phase[3].

Q: I am using mCPBA as my oxidant, but I keep seeing a ring-opened acyclic phosphonate byproduct. How is this happening in an anhydrous system? A: The byproduct of mCPBA oxidation is m-chlorobenzoic acid. Even in anhydrous conditions, this acid can protonate the ring oxygen of the dioxaphosphorinane, making the phosphorus center highly susceptible to nucleophilic attack (even by trace moisture or the acid itself). Solution: Add a mild, non-nucleophilic base like solid K₂CO₃ or NaHCO₃ to the reaction mixture prior to mCPBA addition to scavenge the acid as it forms.

Q: Why does my ³¹P NMR show a peak near 0 ppm? A: A peak near 0 ppm (or slightly downfield, up to 15 ppm) is the classic signature of a ring-opened acyclic derivative (e.g., a butyl phosphonate). This confirms that hydrolysis by adventitious water has occurred[2]. Rigorously dry your solvents, flame-dry your glassware, and switch to an anhydrous oxidant like TBHP in decane.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. diva-portal.org [diva-portal.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide for Drug Development Professionals: 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide vs. Linear Alkyl Phosphonates

This guide provides an in-depth, objective comparison between the cyclic phosphonate, 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide, and the broad class of linear alkyl phosphonates. As researchers and drug development professionals, understanding the nuanced differences in chemical structure, reactivity, and performance is paramount for selecting the optimal organophosphorus compound for a given application. This document moves beyond a simple cataloging of properties to explore the causal relationships between structure and function, supported by experimental data and established protocols.

Introduction: A Tale of Two Structures

Organophosphorus compounds are foundational to numerous technologies, from life-saving pharmaceuticals to advanced materials.[1] Within this vast family, phosphonates—characterized by a direct carbon-to-phosphorus (C-P) bond—are noted for their stability and versatility.[2] This guide focuses on two distinct subclasses: the conformationally constrained cyclic 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide and the flexible, synthetically accessible linear alkyl phosphonates.

While both are valued in applications like flame retardancy, their structural divergence dictates significant differences in their mechanism of action, thermal stability, and interaction with other materials.[3][4] This analysis will dissect these differences to provide a clear framework for application-specific selection.

Chemical Structure and Synthesis

The fundamental difference between these two compound classes lies in their core architecture: one is a rigid six-membered ring, while the other is an open, linear chain. This structural variation is a direct result of their synthetic pathways.

2-Butyl-1,3,2-dioxaphosphorinane 2-oxide: The Cyclic Analogue

This compound features a phosphorus atom integrated into a six-membered ring, known as a dioxaphosphorinane. The "2-oxide" designation indicates a phosphoryl group (P=O), and the butyl group is attached to the phosphorus atom.

Synthesis Pathway: The synthesis of such cyclic phosphonates typically involves the reaction of a diol with a phosphorus-containing reagent. For the title compound, this involves reacting 1,3-propanediol with butylphosphonic dichloride, or a related multi-step synthesis starting from reagents like phosphorus oxychloride.[5][6]

Linear Alkyl Phosphonates: The Versatile Chain

Linear alkyl phosphonates are characterized by a central phosphorus atom double-bonded to an oxygen and single-bonded to an alkyl group and two alkoxy groups. A common example is diethyl ethylphosphonate.

Synthesis Pathway: The cornerstone of linear alkyl phosphonate synthesis is the Michaelis-Arbuzov reaction.[7][8] This robust and versatile method involves the reaction of a trialkyl phosphite with an alkyl halide.[9] Its widespread use is a testament to its reliability and the diverse range of phosphonates it can produce.[7][8]

Caption: Comparative synthesis pathways for cyclic and linear phosphonates.

Comparative Performance: Flame Retardancy

A primary application for organophosphorus compounds is as flame retardants in polymers.[10] Their effectiveness stems from their ability to interrupt the combustion cycle in either the solid (condensed) phase or the gas phase.[11] The structural differences between cyclic and linear phosphonates significantly influence which mechanism dominates.

Mechanism of Action

• Condensed-Phase Action: Upon heating, the phosphorus compound decomposes to form phosphoric or polyphosphoric acid.[12][13] This acid acts as a catalyst to dehydrate the polymer, promoting the formation of a stable, insulating layer of char.[3][11] This char layer limits the release of flammable volatiles and insulates the underlying material from heat.[13][14] This mechanism is most effective in oxygen-containing polymers.[13]

• Gas-Phase Action: The flame retardant decomposes into volatile, phosphorus-containing radical species (e.g., PO•, HPO•).[3] These radicals migrate into the gas phase (the flame) and quench the high-energy H• and OH• radicals that propagate the combustion chain reaction.[14] This "radical trapping" mechanism effectively suffocates the flame.

The level of oxygenation at the phosphorus atom and the overall molecular structure determine the thermal decomposition pathway and, consequently, the primary mode of action.[3][11] Compounds with higher oxygen content tend to favor condensed-phase action by forming acidic species.[3]

Caption: Dominant flame retardant mechanisms of organophosphorus compounds.

Experimental Data & Head-to-Head Comparison

While data directly comparing 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide with a specific linear alkyl phosphonate is limited, we can infer performance from studies on analogous cyclic and linear structures. Cyclic phosphonates often exhibit different thermal degradation profiles compared to their linear counterparts. Research suggests that some cyclic structures are more prone to gas-phase action.[15] In contrast, many linear phosphonates contribute effectively to char formation (condensed phase).[4]

Performance Metric	Test Standard	Cyclic Phosphonates (Representative)	Linear Alkyl Phosphonates (Representative)	Significance
UL-94 Rating	ASTM D3801	V-0 rating achieved at 15-35 wt% loading in ABS plastic.[15]	V-0 rating often requires synergistic agents or higher loading.	Indicates high efficiency, potentially due to gas-phase action.
Limiting Oxygen Index (LOI)	ASTM D2863	LOI values can be significantly increased. For example, in ABS, LOI can increase from 18.5 to over 24.[10]	Effective at increasing LOI, often in proportion to phosphorus content.	Higher LOI means the material requires more oxygen to burn.
Peak Heat Release Rate (pHRR)	Cone Calorimetry (ASTM E1354)	Can show significant reduction. For example, a 76% reduction in pHRR was observed with 2 wt% phosphorus from a phosphonate.[4]	Also effective, but efficiency depends on the specific polymer and phosphonate structure.	Lower pHRR indicates a slower, less intense fire.
Char Yield	TGA / Cone Calorimetry	Varies; some cyclic structures are designed for gas-phase action and may produce less char.[15]	Generally promote higher char yield, indicating strong condensed-phase action.[4]	Higher char yield is a hallmark of the condensed-phase mechanism.

Expertise & Causality: The choice between a cyclic and linear phosphonate is a strategic one. A cyclic phosphonate like 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide might be selected for a polymer system like ABS or polycarbonate where gas-phase inhibition is particularly effective.[15] Its potentially higher thermal stability could also be advantageous for polymers processed at high temperatures. Conversely, a linear alkyl phosphonate would be a logical choice for oxygen-rich polymers like PET or polyamides, where its ability to decompose into phosphoric acid can effectively catalyze char formation and physically shield the material from the fire.[12][13]

Experimental Protocols

To ensure trustworthiness and reproducibility, standardized testing is critical. The following is a representative protocol for the UL-94 Vertical Burn Test, a cornerstone of flammability assessment.

UL-94 Vertical Burn Test Protocol

Objective: To determine the flammability characteristics of a polymer sample containing a flame retardant additive.

Materials & Equipment:

• UL-94 test chamber

• Conditioned polymer test specimens (typically 125 x 13 mm, with specified thickness)

• Laboratory burner (Tirrill or Bunsen) with a 9.5 mm diameter barrel

• Methane gas supply (98% purity)

• Timer (accurate to 0.1 seconds)

• Surgical cotton

• Fume hood

Methodology:

• Conditioning: Condition test specimens for 48 hours at 23°C and 50% relative humidity.

• Setup: Place the test apparatus in a fume hood. Mount one specimen vertically from a clamp so that its lower end is 300 mm above a layer of dry surgical cotton.

• Flame Application: Adjust the burner to produce a 20 mm high blue flame.

• First Application: Apply the flame to the center of the bottom edge of the specimen for 10 seconds. Then, remove the flame.

• Record t1: Record the afterflame time (t1) in seconds after the first flame application.

• Record t2: As soon as the flaming combustion of the specimen ceases, immediately re-apply the flame for another 10 seconds. Remove the flame.

• Record t2 & t3: Record the afterflame time (t2) and afterglow time (t3) in seconds.

• Observe Dripping: Note if any flaming drips from the specimen ignite the cotton below.

• Repeat: Test a total of five specimens.

• Classification: Classify the material (V-0, V-1, or V-2) based on the criteria in the UL-94 standard, which considers the afterflame times, total combustion time, and whether drips ignite the cotton. A V-0 rating is the highest classification for this test.

Other Applications and Structure-Property Insights

While flame retardancy is a major field, the structural differences impact other potential applications.

• Lubricant Additives: Linear alkyl phosphonates have demonstrated good anti-wear properties in base oils, forming protective tribofilms on metal surfaces.[16] The conformational rigidity of a cyclic phosphonate could influence the packing and durability of this film, a key area for further research.

• Biomedical Applications: Phosphonates are recognized as stable mimics of phosphates and are used in drug development.[7] The constrained ring of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide could serve as a rigid scaffold to orient functional groups for specific receptor binding, a common strategy in medicinal chemistry. Furthermore, polymers derived from cyclic phosphonate monomers, known as poly(alkyl phosphonate)s, are being explored for their biocompatibility and adjustable hydrolysis rates.[17]

• Water Treatment: Linear phosphonates are workhorses in water treatment as highly effective scale and corrosion inhibitors due to their ability to chelate metal ions.[2] The chelating ability of cyclic phosphonates is less explored but could offer different selectivity for specific metal ions.

Conclusion and Future Outlook

The comparison between 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide and linear alkyl phosphonates is a clear illustration of how molecular architecture dictates function.

• 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide , as a representative cyclic phosphonate, offers a conformationally rigid structure. This can lead to distinct thermal degradation pathways, potentially favoring highly efficient gas-phase flame retardancy.[15] Its defined structure also makes it an intriguing scaffold for applications requiring precise spatial orientation, such as in drug design.

• Linear Alkyl Phosphonates are the epitome of versatility. The Michaelis-Arbuzov reaction provides a robust and scalable route to a vast library of compounds with tailored alkyl chains.[9] They are proven performers in applications requiring strong condensed-phase action (flame retardancy) and as anti-wear and anti-scaling agents.[2][4][16]

Final Recommendation: For applications demanding high thermal stability and potentially superior gas-phase flame inhibition in specific polymers, cyclic phosphonates like 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide warrant strong consideration. For applications that demand synthetic versatility, cost-effectiveness, and proven efficacy in char promotion or as scale inhibitors, linear alkyl phosphonates remain the industry standard. The future of organophosphorus chemistry will likely involve harnessing the unique attributes of both cyclic and linear structures, potentially in synergistic combinations, to meet the ever-increasing performance demands of advanced materials and therapeutics.

References

• Flame retardants of the future: biobased, organophosphorus, reactive or oligomeric - PMC. (2024, November 1).
• Thermal Degradation of Organophosphorus Flame Retardants - MDPI. (2022, November 15). MDPI.
• Michaelis-Arbuzov Synthesis of Alkyl Phosphonates: Application Notes and Protocols for Drug Discovery - Benchchem. BenchChem.
• THE IDENTIFICATION AND QUANTIFICATION OF ORGANOPHOSPHATE FLAME RETARDANTS IN RAW MATERIALS UTILIZED IN POLYURETHANE PRODUCTION. University of New Haven.
• Encoded synthesis and evolution of alkyl-phosphonate nucleic acids: a synthetic genetic polymer with an uncharged backbone chemistry - PMC. (2019, October 22).
• An Overview: Organophosphate Flame Retardants in the Atmosphere - Aerosol and Air Quality Research. (2022, July 15). Aerosol and Air Quality Research.
• Organophosphorus Flame Retardants Inhibit Specific Liver Carboxylesterases and Cause Serum Hypertriglyceridemia - ACS Publications. (2014, March 5).
• Synthesis of Phosphonates via Michaelis-Arbuzov Reaction - ResearchGate.
• New synthesis and reactions of phosphonates - Iowa Research Online. University of Iowa.
• 2-butyl-1,3,2-dioxaphosphinane 2-oxide - C7H15O3P, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis. (2025, May 20). ChemSynthesis.
• Comparative Study of Phosphorus-based Flame Retardants in Halogen-Free Lamin
• Phosphonate synthesis by substitution or phosphonylation - Organic Chemistry Portal. Organic Chemistry Portal.
• "Flame Retardants, Phosphorus". In: Kirk-Othmer Encyclopedia of Chemical Technology. Kirk-Othmer Encyclopedia of Chemical Technology.
• Influence of Phosphorus Structures and Their Oxidation States on Flame-Retardant Properties of Polyhydroxyurethanes - PMC. (2023, January 6).
• Synthesis and performance of cyclic phosphorus-containing flame retardants - ScholarX. (2008, November). Sungkyunkwan University.
• Anti-wear properties and mechanisms of dialkyl phosphonates in ester base oils - Bibliothèque Centrale Lyon. (2023, July 10). Bibliothèque Centrale Lyon.
• A Library of Well-Defined and Water-Soluble Poly(alkyl phosphonate)s with Adjustable Hydrolysis | Macromolecules - ACS Publications. (2015, June 1).
• Comparative Study on Cyclic Phosphazene-Based Flame Retardants for Ether Electrolytes in Li-S Batteries - ResearchGate. (2025, January 8).
• The development and application of contemporary phosphorus flame retardants: a review - Frontiers. (2025, April 4). Frontiers.
• Phosphorus-Containing Flame Retardants from Biobased Chemicals and Their Application in Polyesters and Epoxy Resins - PMC.
• Aryl Polyphosphonates: Useful Halogen-Free Flame Retardants for Polymers - MDPI. (2010, October 11). MDPI.
• A quick overview of phosphonates: properties, uses & examples - Airedale Group. (2022, November 22). Airedale Group.
• The development and application of contemporary phosphorus flame retardants: a review. (2025, April 2). Frontiers.
• Alkyl-phosphates as New Substances for Disinfection and Decontamin
• Application Notes and Protocols for the Synthesis of Alkyl Phosphon
• Synthesis of 1,3,2-Dioxoazaphospholanes. (2017, May 25). International Journal of Pharmacy and Technology.

• One-Pot Synthesis of Phosphoramidates from dibenzo[3][7][11]dioxaphosphepine-6-oxide. (2023, November 15). MDPI.

• An In-depth Technical Guide to the Synthesis of 2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane 2-oxide - Benchchem. BenchChem.
• 1,3,2-dioxaphosphorinane 2-oxides. I. Preparation of some 2-alkoxy, 2-acyl, and 2-hydroxy ... - PubMed. (1968, September). PubMed.
• 1,3,2-Dioxaphosphorinane, 2-hydroxy-, 2-oxide - PubChem.
• 1,3,2-dioxaphosphorinane-2-oxide — Chemical Substance Inform

• One-Pot Synthesis of Phosphoramidates from dibenzo[3][7][11]dioxaphosphepine-6-oxide † - Sciforum. (2023, November 15). Sciforum.

• 2-Chloro-1,3,2-dioxaphospholane 2-oxide 6609-64-9 - Sigma-Aldrich. Sigma-Aldrich.
• Flame-retardant properties and mechanism of LGF/PBT/DOPO-HQ-conjugated flame-retardant composites - Frontiers. (2022, October 11). Frontiers.
• 1,3,2-Dioxaphosphorinane, 2,5,5-trimethyl-, 2-oxide - Substance Details - SRS | US EPA. (2023, November 1).
• 1,3,2-dioxathiolan-2-oxide | Sigma-Aldrich - MilliporeSigma. MilliporeSigma.

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Analytical Platform Comparison Guide: Mass Spectrometry Fragmentation Analysis of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

Executive Summary

2-Butyl-1,3,2-dioxaphosphorinane 2-oxide (CAS: 118792-93-1) is a cyclic organophosphorus compound characterized by a six-membered dioxaphosphorinane ring and an exocyclic P-butyl group. Compounds bearing this scaffold are critical in the development of flame retardants, pesticide intermediates, and chemical warfare agent (CWA) degradation simulants. Accurate structural elucidation is paramount for impurity profiling and metabolic tracking.

This guide objectively compares the two premier analytical platforms for structural characterization—GC-EI-MS and LC-ESI-MS/MS —providing researchers with self-validating experimental protocols, mechanistic fragmentation logic, and quantitative performance data.

Structural Dynamics & Fragmentation Causality

Understanding the fragmentation of 1,3,2-dioxaphosphorinane 2-oxide derivatives requires analyzing the relative stability of the exocyclic P-C bond versus the endocyclic P-O-C bonds. The choice of ionization technique directly dictates the depth of structural information obtained.

• Platform A: GC-EI-MS (Hard Ionization): Electron ionization (EI) utilizes high-energy electron bombardment (70 eV) to induce deep structural shattering. The fragmentation pathways are dictated by the inherent stability of the resulting ions and neutral losses ()[1]. For this compound, expect rapid α -cleavage of the butyl chain, or more favorably, a McLafferty-type hydrogen rearrangement expelling butene.

• Platform B: LC-ESI-MS/MS (Soft Ionization): Electrospray Ionization (ESI) preserves the intact molecular ion as [M+H]+ (m/z 179). By applying targeted Collision-Induced Dissociation (CID), analysts can trace sequential neutral losses. Mass spectrometric studies on related CWC-relevant organophosphorus compounds reveal that CID enables the mapping of previously unknown intramolecular rearrangements without completely obliterating the cyclic core initially ()[2].

Comparative Performance Metrics

Metric	GC-EI-MS (Quadrupole)	LC-ESI-MS/MS (Triple Quad / Q-TOF)
Primary Ionization	Hard (70 eV)	Soft (+ESI, Protonation)
Precursor Ion	[M]+∙ (m/z 178, often weak)	[M+H]+ (m/z 179, dominant base peak)
Key Fragmentation	Alkyl loss followed by rapid ring cleavage	Stepwise neutral losses via tunable CID
Sensitivity (LOD)	~10–50 ng/mL	~0.1–1 ng/mL
Best Application	NIST Library matching, volatile impurity profiling	Trace degradation tracking, complex matrix analysis

Mechanistic Fragmentation Pathways (The "Why")

When designing an MS/MS method, predicting the fragmentation logic is essential for setting Multiple Reaction Monitoring (MRM) transitions. Cyclic phosphonates exhibit highly specific neutral losses ()[3].

• Alkyl Chain Cleavage (Exocyclic): The P-butyl group is highly susceptible to cleavage. A hydrogen rearrangement expels butene ( −C4​H8​ , -56 Da), leaving a stable protonated cyclic phosphite core at m/z 122.

• Ring Cleavage (Endocyclic): The 1,3,2-dioxaphosphorinane ring subsequently undergoes contraction. This is typically characterized by the neutral loss of formaldehyde ( CH2​O , 30 Da) or the expulsion of a C3​H5∙​ radical, leading to the characteristic H2​PO3+​ core at m/z 80.

Fig 1: Proposed EI-MS fragmentation pathway for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide.

Experimental Methodologies: Self-Validating Protocols

To ensure absolute data integrity, the following protocols are designed as self-validating systems, incorporating internal standards and system suitability checks to prevent false positives from column bleed or matrix interference.

Protocol A: GC-EI-MS Structural Fingerprinting

• System Suitability Test (SST): Inject a solvent blank (hexane) to establish a baseline. Verify that m/z 73 and 207 (siloxane column bleed) are below 5% of the target analyte's expected base peak intensity.

  • Causality: High column bleed masks low-mass phosphorus fragments (e.g., m/z 79, PO3−​ ), skewing the isotopic pattern.

• Sample Preparation: Dilute 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide to 10 µg/mL in anhydrous dichloromethane. Add Triphenyl Phosphate (TPP) at 5 µg/mL as an internal standard.

  • Causality: TPP provides a stable, high-mass reference peak (m/z 326) that does not interfere with the analyte's low-mass fragments, validating injection volume and ionization efficiency.

• Chromatographic Separation: Inject 1 µL (split ratio 10:1) onto a non-polar DB-5MS capillary column (30 m x 0.25 mm x 0.25 µm). Program the oven: 60°C (hold 1 min), ramp at 15°C/min to 280°C.

  • Causality: The 5% phenyl stationary phase provides optimal retention for the polar P=O moiety, preventing peak tailing while maintaining volatility.

• Ionization & Acquisition: Operate the MS in Electron Ionization mode at 70 eV. Scan range: m/z 40–300.

  • Causality: 70 eV is the universal standard for EI, ensuring the resulting spectra can be directly cross-referenced against established libraries.

Protocol B: LC-ESI-MS/MS Targeted Pathway Analysis

• SST & Calibration: Infuse a sodium formate solution to calibrate mass accuracy to <5 ppm. Run a blank gradient to ensure no carryover of organophosphates, which are notorious for adhering to stainless steel LC components.

• Sample Preparation: Prepare the sample at 1 µg/mL in Methanol/Water (50:50, v/v) containing 0.1% Formic Acid.

  • Causality: Formic acid acts as a crucial proton donor, driving the equilibrium toward the formation of the [M+H]+ precursor ion (m/z 179) in the ESI source.

• Chromatographic Separation: Utilize a C18 Reverse Phase column (e.g., 2.1 x 100 mm, 1.7 µm). Mobile phase A: Water + 0.1% FA; Mobile phase B: Acetonitrile + 0.1% FA. Gradient: 5% B to 95% B over 8 minutes.

  • Causality: The C18 phase effectively focuses the moderately polar cyclic phosphonate, while the organic modifier gradient ensures sharp elution.

• Tandem MS Acquisition: Operate in Positive ESI (+ESI). Isolate the precursor ion (m/z 179) in Q1. Fragmentation of a range of organophosphorus esters is achieved by Collision Induced Dissociation (CID) using Argon gas in Q2 ()[4]. Perform a collision energy (CE) ramp from 10 eV to 40 eV.

  • Causality: Organophosphorus rings exhibit high stability; a CE ramp ensures the capture of both the low-energy alkyl loss (at ~15 eV) and the high-energy ring shattering (at ~35 eV).

Fig 2: Comparative analytical workflows for organophosphorus structural elucidation.

References

• Electron ionization mass spectra of organophosphorus compounds Part V: Mass fragmentation modes of some azolyl, azinyl, and azepinyl phosphonates as cyclic α-aminophosphonates. Taylor & Francis, 2016. URL:[Link]

• Fragmentation Pathways and Structural Characterization of Organophosphorus Compounds Related to the Chemical Weapons Convention by Electron Ionization and Electrospray Ionization Tandem Mass Spectrometry. Rapid Communications in Mass Spectrometry / PubMed, 2016. URL:[Link]

• Ion mobility and mass spectrometric investigations of organophosphates related to chemical warfare agents and pesticides. University of Birmingham, 2008. URL: [Link]

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A Comparative Guide to the Toxicity of Cyclic vs. Acyclic Organophosphorus Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the toxicity of cyclic and acyclic organophosphorus (OP) compounds. Moving beyond a generic overview, this document synthesizes experimental data to elucidate the key structural and mechanistic differences that govern the toxicological profiles of these two classes of organophosphates. As a senior application scientist, the goal is to equip you with the foundational knowledge and experimental frameworks necessary to navigate the complexities of OP toxicology in your research and development endeavors.

Introduction: The Significance of the Phosphate Backbone

Organophosphorus compounds, a broad class of organic chemicals containing a phosphate moiety, are utilized extensively as pesticides, nerve agents, and even therapeutics.[1] Their biological activity is intrinsically linked to the central phosphorus atom and the nature of the organic groups attached to it. A fundamental structural distinction within this class is the arrangement of the phosphate ester: acyclic (open-chain) versus cyclic (incorporated into a ring system). This seemingly simple difference in topology can have profound implications for the compound's chemical stability, interaction with biological targets, and ultimately, its toxicological profile. This guide will dissect these differences, providing a comparative analysis grounded in experimental evidence.

The Primary Mechanism of Toxicity: Acetylcholinesterase Inhibition

The principal mechanism of acute toxicity for the majority of neurotoxic organophosphorus compounds, both cyclic and acyclic, is the inhibition of acetylcholinesterase (AChE).[2][3] AChE is a critical enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) at cholinergic synapses. By inhibiting AChE, OPs lead to an accumulation of ACh, resulting in overstimulation of muscarinic and nicotinic receptors and a state of cholinergic crisis.[4] This manifests as a range of symptoms, from salivation and lacrimation to convulsions, respiratory distress, and ultimately, death.[1]

The inhibition process involves the phosphorylation of a serine hydroxyl group within the active site of AChE, forming a stable covalent bond.[3][5] The reactivity of the organophosphorus compound towards this serine residue is a key determinant of its toxicity.

Comparative Toxicity: A Tale of Two Structures

While sharing a common primary mechanism of toxicity, cyclic and acyclic organophosphorus compounds can exhibit significant differences in their potency. A compelling case study is the comparison between the acyclic nerve agent sarin (GB) and its cyclic counterpart, cyclosarin (GF).

In Vivo Toxicity: The Surprising Potency of Acyclicity in Nerve Agents

Contrary to what might be intuitively expected based on the potential for ring strain to increase reactivity, experimental data from studies in Göttingen minipigs demonstrates that the acyclic sarin is significantly more potent than the cyclic cyclosarin across multiple exposure routes.[6]

Compound	Route of Exposure	LD50/LCT50	Potency Comparison
Sarin (GB) (Acyclic)	Inhalation (10-min)	LCT50: 73-87 mg·min/m³	More Potent
Cyclosarin (GF) (Cyclic)	Inhalation (10-min)	LCT50: 183-218 mg·min/m³	Less Potent
Sarin (GB) (Acyclic)	Subcutaneous	LD50: 243 µg/kg (mice)	More Potent
Cyclosarin (GF) (Cyclic)	Subcutaneous	LD50: 170 µg/kg (mice)	Less Potent
Sarin (GB) (Acyclic)	Intramuscular	LD50: 22 µg/kg (monkeys)	More Potent
Cyclosarin (GF) (Cyclic)	Intramuscular	LD50: 46.6 µg/kg (monkeys)	Less Potent

Table 1: Comparative in vivo toxicity of sarin (acyclic) and cyclosarin (cyclic). Data compiled from studies in various animal models.[6][7]

These findings highlight that a simple consideration of ring strain is insufficient to predict biological activity. The three-dimensional structure of the compound and its interaction with the AChE active site are critical.

Stereochemistry: A Critical Determinant of Toxicity in Cyclic OPs

The rigid ring structure of cyclic organophosphorus compounds often imparts a greater degree of stereochemical influence on their biological activity compared to their more flexible acyclic analogs. The different spatial arrangements of substituents in stereoisomers can lead to significant variations in their ability to bind to and inhibit AChE.

For instance, in the case of the cyclic anticancer drug cyclophosphamide, its enantiomers exhibit different toxicological and therapeutic profiles.[8][9] While not an AChE inhibitor, this principle of stereoselectivity is highly relevant to cyclic OPs. The specific orientation of the leaving group and other substituents in relation to the phosphorus center can dramatically alter the compound's fit within the AChE active site gorge, thereby influencing the rate of phosphorylation and, consequently, the overall toxicity.[10]

Physicochemical Properties and Their Toxicological Implications

The differences in toxicity between cyclic and acyclic OPs can often be traced back to their fundamental physicochemical properties, particularly hydrolytic stability and lipophilicity.

Hydrolytic Stability

Hydrolysis is a key detoxification pathway for organophosphorus compounds. Generally, more rapid hydrolysis leads to lower toxicity as the compound is degraded before it can reach its target. The rate of hydrolysis is influenced by the electronic and steric nature of the substituents on the phosphorus atom.

While it is often hypothesized that the ring strain in some cyclic phosphates could lead to increased rates of hydrolysis, the reality is more complex and depends on the specific ring size and conformation.[11][12] For instance, some cyclic phosphates exhibit enhanced stability under certain pH conditions.[13][14] The interplay between ring strain, electronic effects, and solvation ultimately determines the hydrolytic fate of the compound and its toxic potential.

Lipophilicity and Bioavailability

Lipophilicity, often expressed as the octanol-water partition coefficient (LogP), influences the absorption, distribution, and penetration of organophosphorus compounds across biological membranes, including the blood-brain barrier. A more lipophilic compound will generally be more readily absorbed through the skin and be more likely to accumulate in fatty tissues.

The cyclic structure can influence a compound's lipophilicity. For example, cyclosarin is more lipid-soluble than sarin, which contributes to its greater dermal toxicity.[7] This highlights that the route of exposure is a critical factor in the comparative toxicity of these compounds.

Experimental Protocols for Comparative Toxicity Assessment

To conduct a rigorous comparative toxicological assessment of cyclic and acyclic organophosphorus compounds, a multi-pronged experimental approach is necessary.

In Vitro Acetylcholinesterase Inhibition Assay

This assay directly measures the primary mechanism of toxicity. The Ellman method is a widely used and reliable colorimetric assay for this purpose.[15]

Principle: The assay measures the activity of AChE by monitoring the production of thiocholine from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which is quantified spectrophotometrically at 412 nm. The presence of an AChE inhibitor reduces the rate of color formation.

Step-by-Step Methodology:

• Reagent Preparation:

  • Phosphate buffer (pH 8.0)

  • AChE solution (e.g., from electric eel or human erythrocytes)

  • Substrate solution: Acetylthiocholine iodide (ATCI)

  • Chromogen: 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB)

  • Test compounds (cyclic and acyclic OPs) dissolved in a suitable solvent (e.g., DMSO).

• Assay Procedure (96-well plate format):

  • Add phosphate buffer to each well.

  • Add the test compound at various concentrations to the respective wells.

  • Add the AChE solution to all wells except the blank.

  • Incubate for a defined period (e.g., 15 minutes) to allow for inhibitor-enzyme interaction.

  • Initiate the reaction by adding a mixture of ATCI and DTNB to all wells.

  • Immediately measure the absorbance at 412 nm at regular intervals (e.g., every minute for 10 minutes) using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each concentration of the test compound.

  • Determine the percentage of AChE inhibition for each concentration relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of AChE activity).

In Vivo Acute Oral Toxicity Assessment (OECD Guidelines)

To determine the systemic toxicity, in vivo studies in animal models are essential. The OECD provides standardized guidelines for acute oral toxicity testing, such as the Up-and-Down Procedure (OECD 425) or the Fixed Dose Procedure (OECD 420).

Principle: These methods aim to determine the LD50 (median lethal dose) of a substance with a reduced number of animals compared to traditional methods. The procedure involves dosing animals sequentially, with the dose for each subsequent animal being adjusted based on the outcome for the previous animal.

Step-by-Step Methodology (Simplified Overview of OECD 425):

• Animal Model: Typically, rats or mice of a single sex are used.

• Dose Selection: A starting dose is chosen based on preliminary information about the substance's toxicity.

• Dosing: A single animal is dosed orally.

• Observation: The animal is observed for signs of toxicity and mortality for a defined period (typically 14 days).

• Dose Adjustment:

  • If the animal survives, the next animal is given a higher dose.

  • If the animal dies, the next animal is given a lower dose.

• Data Analysis: The LD50 is calculated from the results using a maximum likelihood method.

Visualizing the Concepts

Mechanism of AChE Inhibition

Caption: 2D structures of sarin (acyclic) and cyclosarin (cyclic).

Experimental Workflow for Comparative Toxicity Assessment

Caption: Experimental workflow for the comparative toxicity assessment of cyclic and acyclic OPs.

Conclusion

The toxicity of organophosphorus compounds is a complex interplay of their chemical structure, physicochemical properties, and interaction with biological targets. While both cyclic and acyclic OPs primarily exert their acute neurotoxicity through the inhibition of acetylcholinesterase, their potency can vary significantly. The case of sarin versus cyclosarin demonstrates that an acyclic structure can, in some instances, confer greater toxicity. This underscores the importance of considering the entire molecular structure, including stereochemistry and lipophilicity, rather than relying on simplistic assumptions about ring strain.

For researchers in drug development and toxicology, a thorough understanding of these nuances is paramount. The experimental protocols outlined in this guide provide a robust framework for conducting comparative assessments, enabling a more informed evaluation of the risks and potential therapeutic applications of novel organophosphorus compounds.

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Spectroscopic validation of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide purity

In the realm of advanced organophosphorus synthesis, the structural fidelity of chemical intermediates is paramount. As a Senior Application Scientist, I frequently observe that the success of downstream prodrug conjugation or catalytic ligand synthesis hinges entirely on the purity of the foundational scaffolds.

2-Butyl-1,3,2-dioxaphosphorinane 2-oxide (CAS: 118792-93-1) [1] is a highly specialized cyclic phosphonate. Unlike standard acyclic phosphonates, the six-membered 1,3,2-dioxaphosphorinane ring imposes a rigid stereochemical constraint. While this geometry is highly prized in drug development, it also introduces a vulnerability: susceptibility to ring-opening hydrolysis.

This guide provides an objective comparison of high-purity 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide against lower-grade and acyclic alternatives, supported by a self-validating spectroscopic framework to ensure your synthetic workflows are built on an uncompromised foundation.

The Chemical Context: Cyclic vs. Acyclic Phosphonates

The primary differentiator between a high-purity cyclic phosphonate and a technical-grade or acyclic alternative is the integrity of the P-O-C bonds within the ring.

When utilizing a >99% high-purity grade, the intact ring acts as a precise leaving group or coupling partner. In contrast, technical grades (typically ~95% purity) often contain trace amounts of moisture or acidic byproducts from the synthesis. These impurities catalyze the hydrolytic cleavage of the dioxaphosphorinane ring, generating acyclic butylphosphonic acid derivatives. These ring-opened species possess free P-OH groups that act as nucleophiles, poisoning transition metal catalysts and terminating chain reactions in downstream applications.

Fig 1: Hydrolytic degradation pathway of 1,3,2-dioxaphosphorinane rings.

Comparative Performance Data

To objectively evaluate the impact of purity and structural class, we must look at the quantitative performance metrics across different grades of the compound.

Parameter	High-Purity Cyclic (>99%)	Technical Grade Cyclic (~95%)	Acyclic Analog (Dibutyl butylphosphonate)
Ring Integrity	100% Intact 1,3,2-dioxaphosphorinane	~5% Ring-opened impurities	N/A (Acyclic structure)
³¹P NMR Profile	Sharp singlet (characteristic cyclic shift)	Multiple peaks (cyclic + acyclic impurities)	Distinct acyclic shift region
Moisture Sensitivity	Highly stable under inert atmosphere	Prone to auto-catalytic hydrolysis	Inherently stable
Downstream Yield	>95% (Clean conjugation)	<70% (Side reactions / poisoning)	Incompatible (Lacks reactive ring)

Spectroscopic Validation Workflows

To guarantee the >99% purity required for sensitive applications, a multi-modal spectroscopic approach is mandatory. Phosphorus-31 (³¹P) NMR is the ultimate diagnostic tool in this workflow. The ³¹P nucleus has 100% natural abundance and a wide chemical shift scale[2].

Crucially, the ³¹P chemical shift is exquisitely sensitive to the O-P-O bond angle geometry[3]. The constrained geometry of the dioxaphosphorinane ring alters the shielding tensor, resulting in a distinct chemical shift compared to acyclic, ring-opened analogs[4]. By coupling ³¹P NMR with GC-MS, we create a self-validating system that cross-references structural integrity with trace volatile impurity detection.

Fig 2: Multi-modal spectroscopic validation workflow for cyclic phosphonate purity.

Step-by-Step Experimental Methodologies

To ensure reproducibility and scientific integrity, the following self-validating protocols must be strictly adhered to. Every parameter has been selected based on the specific physical chemistry of cyclic phosphonates.

Protocol A: Quantitative ³¹P NMR (qNMR) for Absolute Purity

Causality: Traditional HPLC-UV is ineffective for 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide due to the lack of a strong chromophore. qNMR provides a direct, proportional response to the number of phosphorus nuclei, eliminating the need for identical reference standards.

• Sample Preparation: Using a precision analytical balance (0.01 mg resolution), weigh exactly 20.0 mg of the 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide sample and 10.0 mg of an internal standard (e.g., Triphenyl phosphate).

  • Why Triphenyl phosphate? Its ³¹P signal (~ -17 ppm) is far removed from the target cyclic phosphonate signal, ensuring zero peak overlap and clean integration.

• Dissolution: Dissolve the mixture in 0.6 mL of anhydrous CDCl₃.

  • Causality: Standard CDCl₃ contains trace water. Because the NMR acquisition takes time, ambient moisture can initiate in situ ring-opening hydrolysis during the scan, artificially lowering the measured purity. Anhydrous solvent prevents this false negative.

• Acquisition Parameters: Acquire ³¹P{¹H} decoupled NMR spectra. Set the relaxation delay (D1) to a minimum of 15 seconds.

  • Causality: Phosphorus nuclei possess long longitudinal relaxation times (T1). A standard 1-second delay will lead to incomplete relaxation, skewing the integration ratios and destroying the quantitative validity of the assay.

• Data Analysis: Calculate absolute purity by comparing the integrated area of the cyclic phosphonate peak against the internal standard, factoring in their respective molar masses and exact weights.

Protocol B: GC-MS Impurity Profiling with Derivatization

Causality: While the intact cyclic phosphonate is volatile enough for GC, ring-opened degradation products contain highly polar free P-OH groups. These will irreversibly bind to the GC column and evade detection. Derivatization ensures all species are volatile, making this a self-validating, comprehensive screen.

• Derivatization: Transfer 5.0 mg of the sample into a dry autosampler vial. Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 900 µL of anhydrous pyridine. Incubate at 60°C for 30 minutes.

  • Mechanism: BSTFA silylates any hidden ring-opened phosphonic acids, rendering them volatile.

• Injection: Inject 1 µL of the derivatized mixture into a GC-MS equipped with a DB-5MS capillary column.

• Temperature Program: Hold at 100°C for 2 minutes, ramp at 15°C/min to 280°C, and hold for 5 minutes.

• Detection & Validation: Monitor for the intact molecular ion (m/z ~178 for C₇H₁₅O₃P) and scan for silylated acyclic impurities. The absence of silylated peaks confirms the 100% structural integrity of the dioxaphosphorinane ring.

References

• Title: Structural interpretation of the 31P NMR chemical shifts in thiophosphate and phosphate: key effects due to spin–orbit and explicit solvent Source: RSC Publishing URL:[Link]

• Title: On the utmost importance of the geometry factor of accuracy in the quantum chemical calculations of 31P NMR chemical shifts Source: AIP Publishing URL:[Link]

• Title: Modern Quantum Chemistry Methodology for Predicting 31 P Nuclear Magnetic Resonance Chemical Shifts Source: MDPI URL:[Link]

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Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide

As a Senior Application Scientist, I recognize that handling cyclic organophosphorus (OP) compounds requires a rigorous, mechanistic approach to laboratory safety. 2-Butyl-1,3,2-dioxaphosphorinane 2-oxide is a specialized cyclic alkylphosphonate. While it lacks the extreme acute toxicity of classical nerve agents (which typically feature highly labile leaving groups like fluoride), its cyclic structure and phosphorus center still present specific reactivity hazards.

This guide provides drug development professionals and researchers with a self-validating, step-by-step operational framework for the neutralization and logistical disposal of this compound, ensuring compliance with environmental regulations and laboratory safety standards.

Chemical Profile & Mechanistic Causality

To safely dispose of a chemical, one must first understand its structural vulnerabilities. The core of 2-butyl-1,3,2-dioxaphosphorinane 2-oxide is its six-membered 1,3,2-dioxaphosphorinane ring . The geometry of this ring inherently strains the P-O bonds, making the electrophilic phosphorus atom highly susceptible to nucleophilic attack.

By leveraging this structural trait, we can intentionally degrade the compound using alkaline hydrolysis. The introduction of hydroxide ions (OH⁻) cleaves the P-O bond, opening the ring to form a linear phosphonate monoester, which is significantly less reactive and safer for downstream waste processing 1.

Quantitative & Logistical Data Summary

Property	Value / Description	Operational Implication
Chemical Class	Cyclic Alkylphosphonate	Requires OP-specific disposal; strictly avoid mixing with strong oxidizers.
Ring Structure	1,3,2-Dioxaphosphorinane	Highly susceptible to ring-opening via nucleophilic attack (alkaline hydrolysis).
Physical State	Liquid / Low-melting solid	Spills require immediate containment using inert absorbent materials (e.g., vermiculite).
Primary Hazard	Irritant / Potential OP Toxicity	Mandates strict use of nitrile/neoprene gloves and mandatory fume hood handling.
Waste Classification	EPA Regulated OP Waste	Must be segregated; bulk disposal requires high-temperature incineration.

Degradation Pathway & Waste Workflow

The following diagrams illustrate the chemical logic behind our neutralization strategy and the logistical decision tree for waste management.

Fig 1. Base-catalyzed ring-opening hydrolysis of the dioxaphosphorinane ring.

Fig 2. Decision matrix and logistical workflow for organophosphorus waste.

Standard Operating Procedures (SOPs)

SOP 1: In-Lab Neutralization of Residues & Spills (Alkaline Hydrolysis)

Objective: Chemically degrade trace amounts (<50 mL) of 2-butyl-1,3,2-dioxaphosphorinane 2-oxide from contaminated glassware, syringes, or minor bench spills before they enter the general waste stream 2.

Reagents Required:

• 1M Sodium Hydroxide (NaOH) in 50% Ethanol/Water

• 1M Hydrochloric Acid (HCl)

• Universal pH indicator paper

Self-Validating Procedure:

• Preparation: Conduct all operations inside a certified chemical fume hood. Don appropriate PPE (double nitrile gloves, lab coat, safety goggles).

• Dissolution: Rinse the contaminated glassware or collect the spill using an inert absorbent (e.g., vermiculite). Transfer the material to a wide-mouth borosilicate glass beaker.

• Hydrolysis Initiation: Add a 5-fold molar excess of the 1M NaOH ethanolic solution to the residue. Causality note: The ethanol ensures the hydrophobic butyl group remains solvated, while the aqueous hydroxide acts as the nucleophile to attack the phosphorus center.

• Agitation: Stir the mixture at room temperature for a minimum of 2 hours. The base catalyzes the cleavage of the P-O bond, irreversibly opening the dioxaphosphorinane ring.

• Validation & Neutralization: Slowly add 1M HCl dropwise while continuously monitoring with pH paper. The system validates its own safety when the solution reaches and stabilizes at a neutral pH (6.0–8.0).

• Disposal: Once neutralized, the resulting aqueous mixture (now containing benign butylphosphonic acid derivatives and 1,3-propanediol) can be safely transferred to the standard aqueous hazardous waste carboy.

SOP 2: Bulk Waste Segregation & Logistical Disposal

Objective: Securely package and log bulk quantities (>50 mL) of unreacted 2-butyl-1,3,2-dioxaphosphorinane 2-oxide for commercial destruction. The U.S. EPA mandates that bulk organophosphorus waste be destroyed via high-temperature incineration rather than landfilled, ensuring the complete thermal cleavage of the robust P-C and P-O bonds 3.

Procedure:

• Segregation: Never mix organophosphorus waste with strong oxidizers, acids, or halogenated waste streams. Strict segregation prevents unpredictable exothermic side reactions.

• Containment: Transfer the bulk chemical into a High-Density Polyethylene (HDPE) or Teflon-lined glass waste container. Causality note: Avoid standard metal containers, as trace acidic impurities in OP compounds can cause severe corrosion over time.

• Labeling: Clearly label the container as "Toxic Organophosphorus Waste - DO NOT MIX" . Include the specific chemical name, volume, and the date of initial accumulation.

• Storage: Store the sealed container in a designated secondary containment tray within a ventilated, fire-resistant storage cabinet.

• Broker Hand-off: Coordinate with an EPA-licensed hazardous waste broker. Specify that the waste requires High-Temperature Incineration to comply with EPA pollution prevention guidelines for organophosphorus compounds.

References

• Title: Reversible ring-opening in the hydrolysis of spirophosphoranes Source: Journal of the Chemical Society, Chemical Communications URL: [Link]

• Title: Method 8141B: Organophosphorus Compounds by Gas Chromatography Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Laboratory Environmental Sample Disposal Information Document Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

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